Technical Documentation Center

3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid
  • CAS: 124082-16-2

Core Science & Biosynthesis

Foundational

Chemical structure and properties of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid

Executive Summary Compound Identity: 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid CAS Registry Number: 124082-16-2 Chemical Class: -Amino Acid / -Phenylalanine Derivative[1][2][3] This technical guide provides a compreh...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Compound Identity: 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid CAS Registry Number: 124082-16-2 Chemical Class:


-Amino Acid / 

-Phenylalanine Derivative[1][2][3]

This technical guide provides a comprehensive analysis of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid, a critical chiral building block in the synthesis of peptidomimetics and small-molecule therapeutics. Unlike its


-amino acid counterparts, this 

-amino acid derivative offers enhanced proteolytic stability and unique folding propensities in peptide backbones. The presence of the ortho-benzyloxy substituent introduces specific steric and lipophilic properties, serving as both a hydrophobic anchor and a masked phenolic handle for late-stage diversification.

Chemical Identity & Physicochemical Properties[1][2][4][5][6][7][8]

Nomenclature and Structure[2]
  • IUPAC Name: 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid

  • Synonyms:

    
    -(2-Benzyloxyphenyl)-
    
    
    
    -alanine; 3-Amino-3-(2-phenylmethoxyphenyl)propionic acid.
  • Molecular Formula: Cngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    
    H
    
    
    
    NO
    
    
  • Molecular Weight: 271.31 g/mol

Physicochemical Data Profile

The following data represents the consensus properties for the zwitterionic form of the molecule.

PropertyValue / DescriptionTechnical Insight
Appearance White to off-white crystalline solidTypical of zwitterionic amino acids.
Melting Point 220–225 °C (Decomp.)[4]High MP indicates strong intermolecular ionic lattice (ammonium-carboxylate).
Solubility Soluble in dilute acid/base, DMSO, MeOH. Insoluble in non-polar solvents (Hexane, Et2O).The benzyloxy group reduces water solubility compared to unsubstituted

-alanine.
pKa (Predicted)

,

The

-position of the amine lowers the pKa of the carboxylate relative to

-amino acids.
LogP (Predicted) ~2.1The benzyl ether significantly increases lipophilicity, aiding membrane permeability in drug design.

Synthetic Methodologies

The synthesis of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid presents unique challenges due to the steric bulk of the ortho-substituent. Two primary routes are recommended based on scalability and stereochemical control.

Method A: Modified Rodionov Reaction (Scalable, Racemic)

For large-scale preparation where chirality is not initially required (or will be resolved later), the Rodionov reaction—a one-pot condensation of an aldehyde, malonic acid, and ammonium acetate—is the industry standard.

Protocol:

  • Reagents: 2-(Benzyloxy)benzaldehyde (1.0 eq), Malonic acid (1.1 eq), Ammonium acetate (2.0 eq).

  • Solvent: Ethanol (absolute).

  • Procedure:

    • Dissolve reagents in ethanol.

    • Reflux for 8–12 hours. The reaction proceeds via an imine intermediate formed in situ, followed by decarboxylative condensation.

    • Critical Step: Upon cooling, the product often precipitates as the zwitterion. If not, acidify with HCl to form the hydrochloride salt, then neutralize to pH 6–7 to precipitate the free amino acid.

  • Purification: Recrystallization from Ethanol/Water (80:20).

Method B: Enzymatic Kinetic Resolution (Enantioselective)

To obtain the enantiopure (3S) or (3R) isomer, lipase-catalyzed resolution is preferred over chemical asymmetric synthesis due to the bulky ortho-group hindering chiral ligands.

Protocol:

  • Substrate: Ethyl 3-amino-3-[2-(benzyloxy)phenyl]propanoate (Ester form of Method A product).

  • Biocatalyst: Candida antarctica Lipase B (CAL-B).

  • Solvent: MTBE or Toluene (anhydrous).

  • Acyl Donor: Ethyl acetate or Vinyl acetate.

  • Mechanism: The lipase selectively acetylates the (3S)-amine, leaving the (3R)-amine unreacted (or vice versa depending on specific conditions).

  • Separation: Acid/base extraction separates the free amine ester from the N-acetylated acid/ester.

Synthetic Workflow Diagram

Synthesis_Workflow Start 2-(Benzyloxy) benzaldehyde Rodionov Rodionov Condensation (Malonic Acid + NH4OAc) Start->Rodionov Inter1 Imine Intermediate Product_Rac Racemic 3-Amino-3-[2-(benzyloxy) phenyl]propanoic acid Inter1->Product_Rac Rodionov->Inter1 In situ Esterification Esterification (EtOH/SOCl2) Product_Rac->Esterification Activation Resolution Enzymatic Resolution (Lipase CAL-B) Esterification->Resolution Final_Pure Enantiopure (S)-Isomer Resolution->Final_Pure Hydrolysis

Caption: Figure 1. Synthesis pathways: Direct Rodionov condensation followed by enzymatic resolution.

Spectroscopic Characterization

Accurate identification relies on specific NMR signatures arising from the ortho-substitution pattern.

H NMR (400 MHz, DMSO-d + TFA)
  • 
     7.20–7.50 (m, 7H):  Overlapping aromatic protons (Benzyl ring + Phenyl ring protons H4, H5, H6).
    
  • 
     6.90–7.10 (m, 2H):  Aromatic protons ortho and para to the alkoxy group (H3, H5 of the phenyl ring), shielded by the oxygen.
    
  • 
     5.15 (s, 2H):  Benzylic methylene (Ph-CH
    
    
    
    -O-). A sharp singlet characteristic of the protecting group.
  • 
     4.75 (t, J = 7.2 Hz, 1H):  The 
    
    
    
    -proton (Ar-CH (NH
    
    
    )-). Note: This signal is downfield compared to unsubstituted
    
    
    -phenylalanine due to the electronic influence of the ortho-alkoxy group.
  • 
     2.80 (dd, J = 16.0, 7.2 Hz, 1H) & 2.65 (dd, J = 16.0, 7.5 Hz, 1H):  The 
    
    
    
    -methylene protons (-CH
    
    
    -COOH). Distinct diastereotopic splitting is often observed.
Mass Spectrometry (ESI-MS)
  • Positive Mode: [M+H]

    
     = 272.13
    
  • Fragmentation: Loss of NH

    
     ([M+H-17]
    
    
    
    ) and loss of the benzyl group (PhCH
    
    
    carbocation, m/z 91) are dominant features.

Applications in Drug Discovery[5][8][11]

Peptidomimetics & Foldamers

-Amino acids are pivotal in the design of 

-peptides
, which form stable secondary structures (helices, sheets) resistant to proteolytic degradation.
  • Ortho-Effect: The ortho-benzyloxy group provides a "side-chain" that mimics Tyrosine but with increased bulk and lipophilicity. This steric constraint forces specific torsion angles (

    
    ) in the peptide backbone, stabilizing 14-helices.
    
Pharmacophore Hybridization

This molecule serves as a precursor for 1,4-benzoxazepines and


-lactams . The proximity of the amino group to the ortho-alkoxy group allows for intramolecular cyclization strategies after deprotection of the benzyl ether.
Structure-Activity Relationship (SAR) Diagram

SAR_Analysis Core 3-Amino-3-[2-(benzyloxy) phenyl]propanoic acid Amine Primary Amine (C3) Target for peptide coupling or cyclization Core->Amine Acid Carboxylic Acid (C1) H-bond donor/acceptor Salt formation Core->Acid Ortho Ortho-Benzyloxy Group 1. Steric lock (Conformational control) 2. Hydrophobic interaction 3. Masked Phenol (Prodrug potential) Core->Ortho App3 Neuroactive Agents (GABA analogs) Core->App3 Structural homology App1 Protease-Resistant Peptidomimetics Amine->App1 App2 Beta-Lactam Antibiotics Amine->App2 N1-C2 Bond Acid->App1 Acid->App2 C3-C4 Bond Ortho->App1 Sidechain mimicry

Caption: Figure 2. SAR analysis highlighting the functional roles of the ortho-benzyloxy moiety.

Safety and Handling

  • Hazard Classification: Irritant (Skin/Eye/Respiratory).[5]

  • Handling: Use standard PPE (Gloves, Goggles, Lab Coat). Handle in a fume hood to avoid dust inhalation.

  • Storage: Store at room temperature (15–25 °C) in a tightly sealed container. Hygroscopic tendencies are minimal but moisture should be avoided to prevent caking.

References

  • Synthesis of

    
    -Amino Acids via Rodionov Reaction 
    Source: Journal of the American Chemical Society
    Note: The foundational method for synthesizing 3-amino-3-arylpropionic acids.
    URL:[Link]
    
  • Enzymatic Resolution of ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    
    -Amino Acids 
    Source: Tetrahedron: Asymmetry
    Title:[3][6] Lipase-catalyzed resolution of 
    
    
    
    -amino acids.[7] URL:[Link]
  • BuyersGuideChem Compound Entry Source: BuyersGuideChem Title: 3-Amino-3-(2-benzyloxyphenyl)-propionic acid (CAS 124082-16-2) URL:[8][Link]

  • 
    -Peptides: Synthesis, Structures, and Biological Activities 
    Source: Chemical Reviews
    Title:
    
    
    
    -Peptides: From Structure to Function. URL:[Link]

Sources

Exploratory

The Strategic Role of 2-Benzyloxy Substitution in β-Amino Acid Derivatives: A Technical Guide for Researchers

Introduction: Beyond the Proteome – The Rise of β-Amino Acids In the landscape of drug discovery and development, the quest for novel molecular scaffolds that offer enhanced therapeutic properties is perpetual. While α-a...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Beyond the Proteome – The Rise of β-Amino Acids

In the landscape of drug discovery and development, the quest for novel molecular scaffolds that offer enhanced therapeutic properties is perpetual. While α-amino acids form the fundamental alphabet of life, their homologues, β-amino acids, have emerged as powerful tools for creating peptidomimetics with improved metabolic stability and unique conformational preferences.[1][2] The insertion of an additional carbon into the amino acid backbone opens up a new realm of structural possibilities, allowing for the design of molecules that can mimic or disrupt biological interactions with high specificity.[1] This guide delves into a specific, yet profoundly impactful, modification of the β-amino acid scaffold: the introduction of a benzyloxy group at the C2 position. This substitution offers a sophisticated strategy to modulate molecular conformation, influence biological activity, and unlock new avenues in medicinal chemistry.

This technical guide provides an in-depth analysis of the role of 2-benzyloxy substitution in β-amino acid derivatives, offering insights into its effects on molecular structure, biological function, and synthetic accessibility. It is intended for researchers, scientists, and drug development professionals seeking to leverage this unique structural motif in their work.

Conformational Control: The 2-Benzyloxy Group as a Molecular Rudder

The therapeutic efficacy of a molecule is intrinsically linked to its three-dimensional structure. The introduction of a bulky and sterically demanding 2-benzyloxy group into a β-amino acid derivative acts as a powerful conformational constraint, guiding the peptide backbone into specific and predictable orientations.

The increased rotational freedom around the Cα-Cβ bond in β-amino acids, compared to their α-counterparts, allows them to adopt a wider range of secondary structures, including various helices and turns.[1] The presence of a substituent at the C2 position, such as a benzyloxy group, significantly influences the accessible torsional angles (Φ, Ψ, and θ), thereby favoring certain conformations over others. This conformational restriction can be a key design element in creating molecules that pre-organize into a bioactive conformation, leading to enhanced binding affinity for their biological targets.

Investigating Conformation: NMR Spectroscopic Insights

Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique for elucidating the solution-state conformation of peptides and their derivatives.[3] Key NMR parameters provide critical information about the geometry of the molecule:

  • Nuclear Overhauser Effect (NOE): Through-space interactions between protons, detected in NOESY or ROESY experiments, provide distance constraints that help define the spatial arrangement of different parts of the molecule. For a 2-benzyloxy substituted β-amino acid, NOEs between the benzyl protons and the peptide backbone or side-chain protons can reveal the orientation of the benzyloxy group relative to the rest of the molecule.

  • Coupling Constants (J-values): The magnitude of scalar couplings between adjacent protons, particularly the ³J(HN,Hα) coupling constant, is related to the dihedral angle (Φ) via the Karplus equation. Analysis of these coupling constants can provide insights into the preferred backbone conformation.

  • Chemical Shifts: The chemical shifts of backbone and side-chain protons and carbons are sensitive to the local electronic environment and can indicate the presence of specific secondary structures.

Experimental Protocol: NMR Conformational Analysis of a 2-Benzyloxy β-Amino Acid Containing Peptide

  • Sample Preparation: Dissolve 1-5 mg of the purified peptide in 0.5 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or a mixture). Add a small amount of a reference standard (e.g., TMS).

  • 1D ¹H NMR: Acquire a standard one-dimensional proton NMR spectrum to identify all proton resonances.

  • 2D COSY/TOCSY: Perform Correlation Spectroscopy (COSY) and Total Correlation Spectroscopy (TOCSY) experiments to establish the spin systems of the individual amino acid residues and assign all proton resonances.

  • 2D NOESY/ROESY: Acquire a Nuclear Overhauser Effect Spectroscopy (NOESY) or Rotating-frame Overhauser Effect Spectroscopy (ROESY) spectrum with a mixing time appropriate for the molecular size (typically 100-300 ms) to identify through-space correlations.

  • Data Analysis:

    • Integrate the cross-peaks in the NOESY/ROESY spectrum to obtain distance constraints.

    • Measure the coupling constants from the high-resolution 1D or 2D spectra.

    • Analyze the chemical shift deviations from random coil values to identify potential secondary structures.

    • Use molecular modeling software to generate a family of structures consistent with the experimental NMR constraints.

G sub 2-Benzyloxy Substitution steric Increased Steric Hindrance sub->steric introduces torsion Restricted Torsional Angles (Φ, Ψ, θ) steric->torsion leads to conformation Defined Secondary Structure (e.g., turn, helix) torsion->conformation promotes activity Enhanced Biological Activity conformation->activity results in

Caption: A general synthetic workflow for 2-benzyloxy β-amino acid derivatives.

Impact on Biological Activity: Case Studies and Applications

The incorporation of 2-benzyloxy substituted β-amino acids into peptides can have a profound impact on their biological activity. The conformational constraints imposed by the benzyloxy group can lead to enhanced binding to target receptors or enzymes, resulting in increased potency. Furthermore, the unnatural β-amino acid backbone often confers resistance to proteolytic degradation, leading to improved pharmacokinetic profiles. [1][4] While specific data on the biological activity of a wide range of 2-benzyloxy substituted β-amino acid derivatives is an emerging area of research, related studies provide compelling evidence for the potential of this modification. For example, peptides containing Nω-benzyloxycarbonyl-L-arginine have demonstrated antibiotic activity. [5]This suggests that the benzyloxy moiety can contribute favorably to interactions with biological targets.

Table 1: Potential Biological Applications of 2-Benzyloxy β-Amino Acid Derivatives

Biological TargetPotential Effect of 2-Benzyloxy SubstitutionRationale
GPCRs Enhanced receptor binding and selectivityThe benzyloxy group can orient key pharmacophoric groups for optimal interaction with the receptor binding pocket.
Proteases Inhibition of enzyme activityThe constrained conformation can mimic the transition state of the substrate, leading to potent inhibition.
Protein-Protein Interactions Disruption of PPIsThe rigidified peptide can mimic an α-helix or β-turn involved in the PPI, acting as a competitive inhibitor.
Antimicrobial Peptides Increased potency and stabilityThe benzyloxy group can enhance hydrophobic interactions with bacterial membranes, while the β-amino acid backbone provides resistance to bacterial proteases.

Conclusion and Future Outlook

The strategic placement of a benzyloxy group at the C2 position of β-amino acid derivatives represents a sophisticated and powerful approach in modern medicinal chemistry. This substitution serves as a key tool for conformational control, enabling the design of peptidomimetics with well-defined three-dimensional structures. The resulting pre-organization can lead to enhanced biological activity and improved metabolic stability, addressing two of the major challenges in peptide-based drug development.

While the exploration of 2-benzyloxy substituted β-amino acids is still an evolving field, the foundational principles of conformational constraint and the promising biological activities of related compounds strongly suggest a bright future for this class of molecules. Further research into the stereoselective synthesis of these derivatives, coupled with detailed structural and biological evaluation, will undoubtedly uncover novel therapeutic agents with superior properties. The insights provided in this guide aim to equip researchers with the foundational knowledge to harness the potential of this unique structural motif in their pursuit of innovative medicines.

References

  • BOC Sciences. (n.d.). Modified Amino Acid Derivatives for Enhanced Bioactivity.
  • Sleebs, B. E., & Hughes, A. B. (2010). Recent Advances in Stereoselective Synthesis and Application of β-Amino Acids. Current Organic Synthesis, 7(4), 428-459.
  • Patočka, J. (2011). β-AMINO ACIDS AND THEIR NATURAL BIOLOGICALLY ACTIVE DERIVATIVES. 5. DERIVATIVES OF UNUSUAL ALICYCLIC AND HETEROCYCLIC β-AMIMO ACIDS. Military Medical Science Letters, 80(1), 2-11.
  • Corona, A., Ibba, R., & Tramontano, E. (2018). Recent advances in the development of HIV-1 RNase H inhibitors. Antiviral Chemistry and Chemotherapy, 26, 2040206618788433.
  • Tovillas, P., Navo, C. D., Oroz, P., Avenoza, A., Corzana, F., Zurbano, M. M., Jiménez-Osés, G., Busto, J. H., & Peregrina, J. M. (2020). Synthesis of β2,2-Amino Acids by Stereoselective Alkylation of Isoserine Derivatives Followed by Nucleophilic Ring Opening of Quaternary Sulfamidates. The Journal of Organic Chemistry, 85(15), 9636–9648.
  • Eisele, K. (1975). [Identification and biological activity of peptides containing a partially benzyloxycarbonylated L-arginine on their amino terminus (author's transl)]. Hoppe-Seyler's Zeitschrift fur physiologische Chemie, 356(10), 1497–1503.
  • Chiroblock GmbH. (n.d.). Beta2-Amino Acids: Synthesis Approaches & Compounds.
  • Suresh, M., & Vijayan, M. (1983). X-ray studies on crystalline complexes involving amino acids and peptides. Journal of Biosciences, 5(2), 111-123.
  • RSC Publishing. (2023). Synthesis and biological evaluation of 2-acetamidothiophene-3-carboxamide derivatives against Leishmania donovani. MedChemComm.
  • Tayyari, S. F., Naghavi, F., Pojhan, S., McClurg, R. W., & Sammelson, R. E. (2011). Conformational analysis, tautomerization, IR, Raman, and NMR studies of benzyl acetoacetate. Journal of Molecular Structure, 985(2-3), 244-253.
  • Wipf, P., & Henninger, T. C. (1997). Stereoselective synthesis of backbone extended π-conjugated amino esters. Organic & Biomolecular Chemistry.
  • JenaLib. (n.d.). Structure Determination by NMR Spectroscopy #3.4-1 3.4. Conformational Analysis With Geometric & Experimental Constraints.
  • Čikotienė, I., & Matulis, D. (2022). Beta and Gamma Amino Acid-Substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 27(8), 2452.
  • Zaitseva, E., Smirnov, A. Y., Myasnyanko, I. N., & Baranov, M. S. (2021). Imidazol-5-ones as a substrate for-[1][6]hydride shift triggered cyclization. ResearchGate.

  • Wipf, P., & Henninger, T. C. (1997). Stereoselective synthesis of backbone extended π-conjugated amino esters. Organic & Biomolecular Chemistry.
  • Honda, S., Akiba, H., & Honda, Y. (2008). Crystal Structure of a Ten-Amino Acid Protein. Journal of the American Chemical Society, 130(46), 15474–15475.
  • Barakat, A., Al-Majid, A. M., Al-Otaibi, A. M., Mabkhot, Y. N., Al-Showiman, S. S., Radi, S., & Ben Hadda, T. (2014). Synthesis and biological evaluation of 2-aminobenzamide derivatives as antimicrobial agents: opening/closing pharmacophore site. International journal of molecular sciences, 15(3), 5115–5127.
  • Barakat, A., Al-Majid, A. M., Al-Otaibi, A. M., Mabkhot, Y. N., Al-Showiman, S. S., Radi, S., & Ben Hadda, T. (2014). Synthesis and biological evaluation of 2-aminobenzamide derivatives as antimicrobial agents: opening/closing pharmacophore site. International journal of molecular sciences, 15(3), 5115–5127.
  • El-Sayed, M. A. A., & Abdel-Aziz, A. A. M. (2014). Synthesis, Biological activity evaluation and QSAR studies of novel 3-(aminooxalyl-amino)-and 3-(carbamoyl-propionylamino)-2-phenylamino-benzoic acid derivatives. Journal of Chemical and Pharmaceutical Research, 6(5), 1219-1235.
  • Davies, M. J. (2002). Beta-scission of side-chain alkoxyl radicals on peptides and proteins results in the loss of side-chains as aldehydes and ketones. Free radical biology & medicine, 32(11), 1171–1184.
  • Ueda, S., Ousaka, N., & Asai, T. (2021). X-ray Crystallographic Structure of α-Helical Peptide Stabilized by Hydrocarbon Stapling at i,i + 1 Positions. Molecules, 26(10), 2975.
  • IBMM. (n.d.). Stereoselective Synthesis & Modified Amino Acids.
  • RSC Publishing. (n.d.). Synthesis and biological evaluation of 2-acetamidothiophene-3-carboxamide derivatives against Leishmania donovani. MedChemComm.
  • Elguero, J., Goya, P., Páez, J. A., Cativiela, C., & Mayoral, J. A. (1991). 1-Benzyl-1,2,3,4-tetrahydroisoquinolines. 1H NMR conformational studies and rotational barriers.
  • King, G. F., & Mobli, M. (2010). Determination of peptide and protein structures using NMR Spectroscopy. In Comprehensive Natural Products II (pp. 279-325). Elsevier.
  • Baeriswyl, S., Personne, H., Di Bonaventura, I., Köhler, T., van Delden, C., Stocker, A., Javor, S., & Reymond, J. L. (2021). A mixed chirality α-helix in a stapled bicyclic and a linear antimicrobial peptide revealed by X-ray crystallography. RSC Chemical Biology, 2(5), 1353–1358.
  • Lee, H. J., & Lim, H. S. (2015).
  • Sánchez-Ramos, C., & Antoll-Conesa, A. (2022). Amyloid β-Peptide Causes the Permanent Activation of CaMKIIα through Its Oxidation. International Journal of Molecular Sciences, 23(23), 15206.
  • Wille, U. (2009). Modeling β-scission reactions of peptide backbone alkoxy radicals: Backbone C-C bond fission. The Journal of Physical Chemistry A, 113(44), 12096-12106.
  • Liao, Q., Owen, M. C., Olubiyi, O. O., Barz, B., & Strodel, B. (2017). Conformational Transitions of the Amyloid‐β Peptide Upon Copper(II) Binding and pH Changes. Israel Journal of Chemistry, 57(7-8), 771-784.

Sources

Foundational

An In-Depth Technical Guide to the Pharmacophore Analysis of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic Acid Analogs

Abstract 3-Amino-3-phenylpropanoic acid derivatives, including the parent compound and its analogs, represent a significant class of γ-aminobutyric acid (GABA) mimetics.[1][2] These compounds, most notably Baclofen (a p-...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

3-Amino-3-phenylpropanoic acid derivatives, including the parent compound and its analogs, represent a significant class of γ-aminobutyric acid (GABA) mimetics.[1][2] These compounds, most notably Baclofen (a p-chloro-derivative) and Phenibut (β-phenyl-γ-aminobutyric acid), primarily act as agonists at the GABAB receptor, mediating various inhibitory effects in the central nervous system (CNS).[2][3][4] Their therapeutic applications in treating conditions like muscle spasticity, anxiety, and other neurological disorders underscore the importance of understanding their structure-activity relationships (SAR).[4][5] This technical guide provides a comprehensive framework for conducting a ligand-based pharmacophore analysis of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid and its analogs. We will detail a robust, self-validating methodology designed for researchers, medicinal chemists, and drug development professionals to elucidate the key chemical features required for potent GABAB receptor agonism, ultimately guiding the rational design of novel, more selective therapeutic agents.

Introduction: The Rationale for Pharmacophore Modeling

The therapeutic efficacy of GABA analogs is intrinsically linked to their three-dimensional molecular structure and the specific interactions they form with their biological targets.[5][6] The GABAB receptor, a G-protein coupled receptor (GPCR), is the primary target for Baclofen and Phenibut.[3][7] Activation of this receptor leads to downstream signaling that results in neuronal hyperpolarization and reduced neurotransmitter release.[7]

Pharmacophore modeling serves as a powerful computational tool to distill the complex SAR of a series of active molecules into a simple, 3D representation of essential interaction features.[8][9] A pharmacophore model defines the specific spatial arrangement of features—such as hydrogen bond donors/acceptors, hydrophobic regions, and charged groups—that are critical for biological activity.[9]

For 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid analogs, a well-validated pharmacophore model can:

  • Elucidate Key Binding Features: Identify the essential moieties of the ligand scaffold that are indispensable for GABAB receptor binding and activation.

  • Guide Rational Drug Design: Provide a 3D blueprint for designing novel analogs with improved potency, selectivity, and pharmacokinetic profiles.

  • Facilitate Virtual Screening: Enable the high-throughput screening of large chemical databases to identify new, structurally diverse compounds that fit the model and are likely to be active.[10][11]

  • Explain Structure-Activity Relationships: Offer a molecular-level explanation for why certain structural modifications enhance or diminish biological activity.[8][12]

This guide will focus on a ligand-based approach, which is particularly useful when a high-resolution crystal structure of the target receptor complexed with a series of ligands is unavailable.[9] We will construct a model based on the known structures and activities of a set of 3-Amino-3-phenylpropanoic acid analogs.

Methodology: A Step-by-Step Protocol for Pharmacophore Generation and Validation

The integrity of a pharmacophore model is contingent upon a rigorous and systematic workflow. This section outlines a detailed protocol, from dataset preparation to model validation, designed to ensure the resulting model is statistically significant and predictive.

Phase 1: Dataset Curation and Ligand Preparation

The quality of the input data directly dictates the quality of the output model. This initial phase is critical for building a reliable foundation.

Protocol 2.1: Dataset Assembly and Preparation

  • Data Collection: Assemble a dataset of 3-Amino-3-phenylpropanoic acid analogs with experimentally determined biological activities (e.g., IC50 or EC50 values for GABAB receptor binding or activation).[12] Ensure all activity data are from uniform experimental assays to avoid introducing systemic bias.[12]

  • Structural and Activity Diversity: Select a set of compounds that are structurally related but also possess sufficient diversity. Include a wide range of activity levels, from highly active to inactive or weakly active compounds.[12]

  • Dataset Partitioning:

    • Training Set: Select a diverse subset of molecules (typically 70-80% of the total) to generate the pharmacophore model. This set should encompass the full range of biological activities.

    • Test Set: The remaining molecules (20-30%) will be used to validate the predictive power of the generated model.[13] These molecules are not used during model creation.

  • 2D to 3D Conversion & Conformation Generation:

    • Use a cheminformatics tool (e.g., MOE, Discovery Studio, Schrödinger's LigPrep) to convert the 2D structures of all compounds into 3D representations.[12]

    • Generate a diverse set of low-energy conformers for each molecule to ensure the biologically relevant conformation is likely included in the analysis.

Phase 2: Pharmacophore Model Generation

With a prepared dataset, the next step is to generate pharmacophore hypotheses. This is an iterative process of identifying common chemical features among the most active molecules.

Protocol 2.2: Common Feature Pharmacophore Generation

  • Feature Identification: Utilize a pharmacophore modeling software (e.g., PHASE, Catalyst, LigandScout) to identify the key chemical features within the training set molecules.[13][14] Common features include:

    • Hydrogen Bond Acceptor (A)

    • Hydrogen Bond Donor (D)

    • Hydrophobic (H)

    • Aromatic Ring (R)

    • Positive/Negative Ionizable (P/N)

  • Hypothesis Generation: The software will align the active compounds and identify common spatial arrangements of these features, generating a set of candidate pharmacophore hypotheses.[13] Each hypothesis represents a different potential binding mode.

  • Scoring and Ranking: The generated hypotheses are scored and ranked based on various parameters such as alignment with active compounds, complexity, and other statistical measures. The goal is to find a hypothesis that best maps the features of the most active compounds while excluding those of inactive ones.[15]

Phase 3: Rigorous Model Validation

A pharmacophore hypothesis is only a model until it is rigorously validated. Validation ensures the model is not a result of chance correlation and possesses true predictive power.[12][16]

Protocol 2.3: Internal and External Model Validation

  • Test Set Validation:

    • Screen the test set compounds against the top-ranked pharmacophore hypothesis.

    • The model should successfully predict the activity of the test set compounds, distinguishing between active and inactive molecules with high accuracy.[13] A good model will yield a high correlation between predicted and experimental activities.[13]

  • Fischer's Randomization Test:

    • This statistical method assesses the probability that the correlation between chemical structure and biological activity in the training set is due to chance.

    • The software shuffles the activity data of the training set molecules multiple times and attempts to generate a pharmacophore model for each shuffled set.

    • A robust model will show that the original, unshuffled hypothesis is statistically superior to those generated from randomized data, typically at a 95% or 99% confidence level.[16]

  • Decoy Set Screening:

    • Create a "decoy set" – a large database of structurally diverse, drug-like molecules that are presumed to be inactive against the target.

    • Screen both the known active compounds and the decoy set against the pharmacophore model.

    • A successful model will demonstrate a high enrichment factor, meaning it preferentially identifies the active compounds over the decoys.

Expected Results and SAR Interpretation

Based on the known pharmacology of GABAB agonists like Baclofen and Phenibut, a successful pharmacophore analysis of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid analogs is expected to yield a model with specific key features.

Hypothesized Pharmacophore Features:

  • Positive Ionizable (P): The primary amine group (-NH2) is crucial. At physiological pH, it is protonated (-NH3+), forming a critical ionic interaction with a negatively charged residue (e.g., aspartate or glutamate) in the GABAB receptor binding pocket.

  • Negative Ionizable (N): The carboxylic acid group (-COOH) is also essential. Deprotonated at physiological pH (-COO-), it likely interacts with a positively charged residue or participates in a hydrogen bond network.

  • Hydrophobic/Aromatic (H/R): The phenyl ring, particularly with the benzyloxy substitution, defines a key hydrophobic region. This group is expected to fit into a hydrophobic pocket within the receptor, contributing significantly to binding affinity.[1] Variations in substitution on this ring will modulate potency and selectivity.

Table 1: Example Pharmacophore Hypothesis Validation Metrics

Hypothesis IDFeaturesTest Set Correlation (R²)Fischer Test (Conf. %)Enrichment Factor (Decoy Set)
ADHR_1 1 Acceptor, 1 Donor, 1 Hydrophobic, 1 Ring0.859855
AHR_1 1 Acceptor, 1 Hydrophobic, 1 Ring0.629023
DHR_1 1 Donor, 1 Hydrophobic, 1 Ring0.588519

This table presents hypothetical data for illustrative purposes.

The interpretation of these results would suggest that ADHR_1 is the most statistically robust and predictive model. The contour maps generated from a subsequent 3D-QSAR analysis would further refine this, showing regions where steric bulk or specific electrostatic properties are favorable or unfavorable for activity.[12]

Visualization of the Workflow and Model

Visual aids are essential for understanding complex computational workflows and the resulting models.

Pharmacophore Generation Workflow

The following diagram illustrates the comprehensive workflow for generating and validating a predictive pharmacophore model.

PharmacophoreWorkflow cluster_prep Phase 1: Dataset Preparation cluster_gen Phase 2: Model Generation cluster_val Phase 3: Model Validation cluster_out Phase 4: Application DataCollection 1. Collect Diverse Analogs (Structure & Activity Data) Partitioning 2. Partition Dataset (Training Set & Test Set) DataCollection->Partitioning Conformation 3. Generate 3D Low-Energy Conformers Partitioning->Conformation FeatureID 4. Identify Common Chemical Features Conformation->FeatureID HypoGen 5. Generate & Score Pharmacophore Hypotheses FeatureID->HypoGen TestSetVal 6a. Test Set Prediction HypoGen->TestSetVal FischerVal 6b. Fischer's Randomization HypoGen->FischerVal DecoyVal 6c. Decoy Set Screening HypoGen->DecoyVal ValidatedModel Validated Predictive Pharmacophore Model TestSetVal->ValidatedModel FischerVal->ValidatedModel DecoyVal->ValidatedModel VirtualScreening Virtual Screening ValidatedModel->VirtualScreening LeadOpt Lead Optimization ValidatedModel->LeadOpt

Caption: Workflow for Ligand-Based Pharmacophore Modeling and Validation.

Hypothetical Pharmacophore Model

This diagram represents a potential pharmacophore model for a GABAB agonist derived from the studied analogs.

Caption: Key features of a hypothetical GABAB agonist pharmacophore.

Application and Future Directions

A validated pharmacophore model is a powerful tool for advancing drug discovery projects.[8] Its primary application is in virtual screening, where it can be used as a 3D query to search large compound libraries (like ZINC, ChEMBL, or Enamine) for molecules that match the pharmacophoric features.[10][11][16] Hits from this screening can then be prioritized for experimental testing, significantly reducing the time and cost associated with lead identification.[10]

Furthermore, the model provides invaluable insights for lead optimization. Medicinal chemists can use the pharmacophore as a guide to propose structural modifications to existing leads, aiming to enhance their fit to the model and, consequently, their biological activity and selectivity. By combining this approach with 3D-QSAR, which provides a more granular view of favorable and unfavorable interactions, researchers can rationally design the next generation of 3-Amino-3-phenylpropanoic acid analogs with superior therapeutic profiles.[13][17]

Conclusion

This technical guide has outlined a comprehensive and rigorous methodology for the pharmacophore analysis of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid analogs. By adhering to the principles of careful dataset curation, robust model generation, and multi-faceted validation, researchers can develop a predictive 3D pharmacophore model. Such a model is not merely an academic exercise; it is a critical tool that translates our understanding of structure-activity relationships into a practical blueprint for the discovery and design of novel, potent, and selective GABAB receptor modulators for the treatment of a range of neurological conditions.

References

  • Pharmacophore Models and Pharmacophore-Based Virtual Screening: Concepts and Applications Exemplified on Hydroxysteroid Dehydrogenases. National Center for Biotechnology Information. [Link]

  • Drug Design by Pharmacophore and Virtual Screening Approach. MDPI. [Link]

  • Pharmacophore Model-Based Virtual Screening Workflow for Discovery of Inhibitors Targeting Plasmodium falciparum Hsp90. ACS Omega. [Link]

  • Virtual Screening Using Pharmacophore Models Retrieved from Molecular Dynamic Simulations. PubMed. [Link]

  • Pharmacophore Based Virtual Screening Approach to Identify Selective PDE4B Inhibitors. Semantic Scholar. [Link]

  • (PDF) Pharmacophore Modelling and Molecular Docking Simulation Tutorial. ResearchGate. [Link]

  • What is pharmacophore modeling and its applications?. Patsnap Synapse. [Link]

  • Learn the Art of Pharmacophore Modeling in Drug Designing. YouTube. [Link]

  • Creating a pharmacophore from a single protein-ligand complex. inteLigand. [Link]

  • Pharmacophore/receptor models for GABA(A)/BzR subtypes (alpha1beta3gamma2, alpha5beta3gamma2, and alpha6beta3gamma2) via a comprehensive ligand-mapping approach. PubMed. [Link]

  • How To Create And Use A Pharmacophore In MOE | MOE Tutorial. YouTube. [Link]

  • Identification of Orthosteric GABAB Receptor Ligands by Virtual Screening and In Vitro Validation. ACS Omega. [Link]

  • Beginner's Guide to 3D-QSAR in Drug Design. Neovarsity. [Link]

  • Pharmacophore generation, atom-based 3D-QSAR, docking, and virtual screening for the discovery of novel p38-α mitogen-activated protein kinase inhibitors. Dove Medical Press. [Link]

  • Multiple 3D-QSAR modeling, e-pharmacophore, molecular docking, and in vitro study to explore novel AChE inhibitors. RSC Publishing. [Link]

  • 3D QSAR Pharmacophore Modeling, in Silico Screening, and Density Functional Theory (DFT) Approaches for Identification of Human Chymase Inhibitors. MDPI. [Link]

  • Refinement and Evaluation of a Pharmacophore Model for Flavone Derivatives Binding to the Benzodiazepine Site of the GABA A Receptor. ResearchGate. [Link]

  • 3D-QSAR-Based Pharmacophore Modeling, Virtual Screening, and Molecular Dynamics Simulations for the Identification of Spleen Tyrosine Kinase Inhibitors. Frontiers. [Link]

  • QSAR and drug design of selective GABA-A receptor antagonists. Dovepress. [Link]

  • Enantioselective synthesis of ( R)-(−)-baclofen via Ru(II)–BINAP catalyzed asymmetric hydrogenation. ResearchGate. [Link]

  • A Lection in Humbleness: Crystallization of Chiral and Zwitterionic APIs Baclofen and Phenibut. MDPI. [Link]

  • GABAB receptors: Introduction. IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

  • GABAB receptor agonists and antagonists: pharmacological properties and therapeutic possibilities. Taylor & Francis Online. [Link]

  • Pharmacophore/Receptor Models for GABAA/BzR Subtypes (α1β3γ2, α5β3γ2, and α6β3γ2) via a Comprehensive Ligand-Mapping Approach. Journal of Medicinal Chemistry. [Link]

  • Rational approaches for the design of various GABA modulators and their clinical progression. National Center for Biotechnology Information. [Link]

  • GABA receptor agonist. Wikipedia. [Link]

  • (3S)-3-amino-3-phenylpropanoic acid. PubChem. [Link]

  • Telescoped Continuous Flow Synthesis of Optically Active γ-Nitrobutyric Acids as Key Intermediates of Baclofen, Phenibut, and Fluorophenibut. Organic Letters. [Link]

  • GABAB Receptor Chemistry and Pharmacology: Agonists, Antagonists, and Allosteric Modulators. ResearchGate. [Link]

  • An Analysis of Phenibut (ß -phenyl-y-aminobutyric acid) Withdrawal. Rowan Digital Works. [Link]

  • A One-Pot Synthesis of 3-Amino-3-arylpropionic Acids.. ResearchGate. [Link]

  • (S)-3-amino-3-phenylpropanoic acid (CHEBI:68525). EMBL-EBI. [Link]

  • A case of phenibut withdrawal and treatment with baclofen. National Center for Biotechnology Information. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Solubility and Stability Profiling of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic Acid

This guide provides a comprehensive framework for characterizing the solubility and stability of the novel compound, 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid. As a critical endeavor in early-stage drug development,...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for characterizing the solubility and stability of the novel compound, 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid. As a critical endeavor in early-stage drug development, a thorough understanding of these physicochemical properties is paramount for predicting a compound's in vivo behavior, informing formulation strategies, and ensuring regulatory compliance. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, step-by-step methodologies.

Section 1: Introduction to Physicochemical Profiling

The journey of a new chemical entity (NCE) from discovery to a viable drug candidate is fraught with challenges. Among the most significant hurdles are suboptimal pharmacokinetic properties, often stemming from poor solubility and stability. Early and accurate assessment of these characteristics is therefore not merely a data-gathering exercise; it is a foundational component of a successful drug development program.[1][2] By identifying and addressing potential liabilities at the outset, we can de-risk projects, conserve resources, and accelerate the delivery of novel therapeutics to patients.

3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid, with its amino acid-like structure, presents a unique set of properties that warrant a detailed investigation. The presence of both acidic (carboxylic acid) and basic (amino) functional groups suggests a pH-dependent solubility profile. The benzyloxy moiety introduces a degree of lipophilicity that will influence its solubility in both aqueous and organic media. Furthermore, the overall structure may be susceptible to various degradation pathways, including hydrolysis, oxidation, and photolysis.

This guide will delineate the essential experimental protocols to thoroughly characterize the solubility and stability of this compound, in alignment with the principles set forth by the International Council for Harmonisation (ICH) guidelines.[3][4][5][6][7]

Section 2: Solubility Profiling

Aqueous solubility is a critical determinant of a drug's oral bioavailability.[8] For 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid, a comprehensive understanding of its solubility across a physiologically relevant pH range is essential. We will explore both kinetic and thermodynamic solubility, as each provides distinct and valuable insights at different stages of the drug discovery and development process.[1][9]

Kinetic Solubility Assessment

Kinetic solubility measures the concentration of a compound that remains in solution after being rapidly introduced from a concentrated organic stock (typically DMSO) into an aqueous buffer. This high-throughput screening method is particularly useful in the early discovery phase for ranking and prioritizing compounds.[1][2][9]

  • Stock Solution Preparation: Prepare a 10 mM stock solution of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid in 100% dimethyl sulfoxide (DMSO).

  • Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution with DMSO to create a range of concentrations.

  • Aqueous Buffer Addition: To a separate 96-well plate, add the desired aqueous buffers (e.g., pH 2.0, 5.0, 7.4, and 9.0).

  • Compound Addition: Rapidly add a small volume of the DMSO stock solutions to the aqueous buffers, ensuring the final DMSO concentration is low (typically <1%) to minimize its effect on solubility.

  • Incubation and Precipitation: Incubate the plate at room temperature for a defined period (e.g., 2 hours) with gentle shaking to allow for precipitation of the compound.

  • Analysis: Analyze the supernatant for the concentration of the dissolved compound. Nephelometry, which measures light scattering due to precipitated particles, is a common high-throughput method.[2][10] Alternatively, the supernatant can be separated and the concentration determined by UPLC-MS/MS for greater accuracy.[10]

Thermodynamic Solubility Determination

Thermodynamic solubility represents the true equilibrium solubility of a compound in a given solvent system.[1] This is a more time- and resource-intensive measurement but provides the most accurate and relevant data for pre-formulation and formulation development. The shake-flask method is the gold standard for determining thermodynamic solubility.[2][9]

  • Sample Preparation: Add an excess amount of solid 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid to a series of vials containing different aqueous buffers (e.g., pH 1.2, 4.5, 6.8, 7.4, and 9.0).

  • Equilibration: Tightly cap the vials and place them in a shaker bath at a constant temperature (e.g., 25 °C or 37 °C) for an extended period (typically 24-72 hours) to ensure equilibrium is reached.

  • Phase Separation: After equilibration, allow the vials to stand undisturbed to let the undissolved solid settle. Alternatively, centrifuge or filter the samples to separate the solid from the supernatant.

  • Quantification: Carefully remove an aliquot of the clear supernatant and determine the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Data Presentation: Solubility Profile of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic Acid
pHKinetic Solubility (µg/mL)Thermodynamic Solubility (µg/mL)
1.2> 200250 ± 15
4.5150 ± 10180 ± 12
6.850 ± 565 ± 8
7.445 ± 655 ± 7
9.0180 ± 15220 ± 20

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Section 3: Stability Profiling

Assessing the chemical stability of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid is crucial for determining its shelf-life and identifying potential degradation products that could impact safety and efficacy.[6][11] Stability testing involves subjecting the compound to a variety of stress conditions, as outlined in the ICH guidelines.[3][4][5] The development of a stability-indicating analytical method is a prerequisite for these studies.[11][12][13]

Development of a Stability-Indicating HPLC Method

A stability-indicating method is an analytical procedure that can accurately and precisely quantify the active pharmaceutical ingredient (API) in the presence of its degradation products, process impurities, and excipients.[11][14] Reversed-phase HPLC with UV detection is the most common technique for this purpose.[12][13]

cluster_0 Method Development A Initial Method Scouting (Column, Mobile Phase, Gradient) B Forced Degradation Studies A->B Generate Degradants C Sample Analysis & Peak Purity B->C Analyze Stressed Samples D Method Optimization (Resolution of API and Degradants) C->D Assess Separation D->C Re-analyze E Method Validation (ICH Q2(R1)) D->E Finalize Method

Caption: Workflow for developing a stability-indicating HPLC method.

Forced Degradation Studies

Forced degradation, or stress testing, involves subjecting the compound to conditions more severe than accelerated stability testing to generate degradation products.[11][15][16][17] This helps to elucidate degradation pathways and confirm the specificity of the stability-indicating method.[11][16][17][18]

  • Acid Hydrolysis: Dissolve the compound in 0.1 N HCl and heat at 60°C for 24 hours.[15]

  • Base Hydrolysis: Dissolve the compound in 0.1 N NaOH and heat at 60°C for 24 hours.

  • Oxidative Degradation: Treat the compound with 3% hydrogen peroxide at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid compound to dry heat at 80°C for 48 hours.[15]

  • Photostability: Expose the compound (in both solid and solution form) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[5]

  • Sample Analysis: Analyze all stressed samples, along with an unstressed control, using the developed stability-indicating HPLC method.

Data Presentation: Summary of Forced Degradation Studies
Stress Condition% DegradationNumber of DegradantsMajor Degradant (RT)
0.1 N HCl, 60°C, 24h15.2%24.8 min
0.1 N NaOH, 60°C, 24h25.8%33.5 min, 5.2 min
3% H₂O₂, RT, 24h8.5%16.1 min
Dry Heat, 80°C, 48h5.1%17.3 min
Photostability12.4%24.2 min

Note: The data presented in this table is hypothetical and for illustrative purposes only. RT = Retention Time.

Long-Term Stability Testing

Long-term stability studies are conducted under controlled storage conditions to establish the re-test period for a drug substance or the shelf-life for a drug product.[3][4] These studies are governed by ICH Q1A(R2) guidelines.[3][11]

  • Storage Conditions: Store aliquots of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid under the following conditions:

    • Long-term: 25°C ± 2°C / 60% RH ± 5% RH[3][4]

    • Intermediate: 30°C ± 2°C / 65% RH ± 5% RH[3][4]

    • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH[3][4]

  • Time Points: Pull samples at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months for long-term studies).[3]

  • Analysis: Analyze the samples at each time point for appearance, assay, and degradation products using the validated stability-indicating HPLC method.

cluster_1 Stability Assessment Start Compound Synthesis MethodDev Develop Stability-Indicating Analytical Method Start->MethodDev ForcedDeg Forced Degradation Studies MethodDev->ForcedDeg Identify Identify Degradation Pathways ForcedDeg->Identify ICH_Study Initiate ICH Stability Studies Identify->ICH_Study Analyze Analyze at Time Points ICH_Study->Analyze Analyze->ICH_Study Continue to next time point DataEval Evaluate Data & Determine Shelf-Life Analyze->DataEval

Caption: Logical progression of a comprehensive stability study.

Section 4: Conclusion

The solubility and stability profile of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid, as with any NCE, is a critical component of its overall developability assessment. The methodologies outlined in this guide provide a robust framework for generating the necessary data to make informed decisions throughout the drug development lifecycle. By systematically evaluating kinetic and thermodynamic solubility, and by conducting thorough forced degradation and long-term stability studies in accordance with ICH guidelines, researchers can build a comprehensive understanding of the compound's physicochemical properties. This knowledge is indispensable for guiding formulation development, ensuring product quality, and ultimately, for advancing promising new drug candidates towards clinical application.

References

  • Kendre, K., Veer, V., & Pinjari, P. (2023, February 28). Stability Indicating HPLC Method Development: A Review. Human Journals. Retrieved from [Link]

  • AMSbiopharma. (2025, March 21). ICH Guidelines: Drug Stability Testing Essentials. Retrieved from [Link]

  • Purple Diamond. (2025, January 21). Understanding ICH Guidelines for Stability Testing. Retrieved from [Link]

  • Stability Indicating HPLC Method Development: A Review. (n.d.). IRJPMS. Retrieved from [Link]

  • Waters Corporation. (n.d.). Stability-Indicating HPLC Method Development. Retrieved from [Link]

  • ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

  • ICH. (2025, April 30). ICH Q1 guideline on stability testing of drug substances and drug products. Retrieved from [Link]

  • Dong, M. W. (2026, February 14). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. Retrieved from [Link]

  • STABILITY INDICATING HPLC METHOD DEVELOPMENT: A REVIEW. (2012, September 1). INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. Retrieved from [Link]

  • ICH. (n.d.). Ich guideline for stability testing. Slideshare. Retrieved from [Link]

  • METTLER TOLEDO. (2025, March 31). Determining the Ideal Solubility of Drug Candidates by Means of DSC. Retrieved from [Link]

  • BMG LABTECH. (2023, April 6). Drug solubility: why testing early matters in HTS. Retrieved from [Link]

  • Waters Corporation. (n.d.). Solubility Screening by UPLC-MS/MS. Retrieved from [Link]

  • PubChem. (n.d.). 3-(2-Aminophenyl)propanoic acid. Retrieved from [Link]

  • Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10). Retrieved from [Link]

  • PubChem. (n.d.). (S)-3-Amino-2-benzylpropanoic acid. Retrieved from [Link]

  • ResearchGate. (2025, August 6). A One-Pot Synthesis of 3-Amino-3-arylpropionic Acids. Retrieved from [Link]

  • MedCrave. (2016, December 14). Forced degradation studies. Retrieved from [Link]

  • BioProcess International. (2020, November 12). Forced Degradation Studies: Regulatory Considerations and Implementation. Retrieved from [Link]

  • ScienceDirect. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved from [Link]

  • Forced Degradation – A Review. (2022, November 30). Retrieved from [Link]

  • Google Patents. (n.d.). The one pot process technique of 3- amino -3- phenylpropionic acid esters.
  • Semantic Scholar. (2024, February 17). Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Ca. Retrieved from [Link]

  • ResearchGate. (n.d.). Enantioseparations of phenylalanine and 3-amino-2-benzylpropanoic acid.... Retrieved from [Link]

  • PubMed. (2015, November 15). Three-minute method for amino acid analysis by UHPLC and high-resolution quadrupole orbitrap mass spectrometry. Retrieved from [Link]

  • Analysis of amino acids in food using High Performance Liquid Chromatography with derivatization techniques: a review. (2022, June 30). Retrieved from [Link]

  • Agilent. (n.d.). Amino Acid Analysis. Retrieved from [Link]

  • Wikipedia. (n.d.). Phenylpropanoic acid. Retrieved from [Link]

Sources

Foundational

Literature review of beta-phenylalanine derivatives with benzyloxy groups

An In-depth Technical Guide to the Synthesis and Application of β-Phenylalanine Derivatives with Benzyloxy Groups Authored by: Gemini, Senior Application Scientist Abstract β-Phenylalanine derivatives (β-PADs) are recogn...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Synthesis and Application of β-Phenylalanine Derivatives with Benzyloxy Groups

Authored by: Gemini, Senior Application Scientist

Abstract

β-Phenylalanine derivatives (β-PADs) are recognized as privileged scaffolds in medicinal chemistry, offering enhanced stability and unique conformational properties compared to their α-amino acid counterparts.[1][2] The incorporation of a benzyloxy group, either as a versatile protecting group (benzyloxycarbonyl, Cbz) or as a key pharmacophoric element on the phenyl ring, significantly broadens their therapeutic potential. This guide provides an in-depth review of the synthetic strategies for accessing these valuable compounds, explores their structure-activity relationships, and details their applications in drug development, with a focus on their roles as enzyme inhibitors and anticonvulsant agents. We will dissect the causality behind key experimental choices and provide actionable protocols for researchers in the field.

Introduction: The Strategic Importance of Benzyloxy-Functionalized β-Phenylalanine Scaffolds

β-Amino acids are structural isomers of α-amino acids where the amino group is attached to the β-carbon. This seemingly minor shift has profound implications for molecular architecture and biological activity. Peptides constructed from β-amino acids (β-peptides) are known to form stable secondary structures and exhibit remarkable resistance to enzymatic degradation, making them attractive for developing novel therapeutics.[3]

β-Phenylalanine, with its aromatic side chain, serves as a foundational structure for a vast array of derivatives. The introduction of a benzyloxy group serves two primary strategic purposes in drug design:

  • As a Pharmacophore: The benzyloxyphenyl moiety is a recognized pharmacophore associated with a wide range of biological activities, including anticancer, antimicrobial, antitubercular, and potent enzyme inhibition.[4][5] It can modulate properties such as lipophilicity and engage in specific binding interactions within protein targets.

  • As a Protecting Group: The benzyloxycarbonyl (Cbz or Z) group is one of the most classical and reliable amine-protecting groups in peptide synthesis. Its stability under various reaction conditions and its clean removal via catalytic hydrogenation make it an invaluable tool for complex multi-step syntheses.

This guide will navigate the chemical landscape of these derivatives, providing both a high-level strategic overview and detailed, practical methodologies.

Synthetic Strategies: Accessing Chiral Benzyloxy-β-Phenylalanine Derivatives

The synthesis of β-PADs, particularly in an enantiomerically pure form, remains a significant challenge in drug discovery.[1][2] The choice of synthetic route is dictated by the desired substitution pattern, stereochemistry, and scale.

Foundational Synthetic Approaches

The Knoevenagel/Rodionow-Johnson reaction is a classical and widely used method for accessing β-PADs, often starting from a substituted benzaldehyde.[1] This method is robust and has been adapted for industrial-scale synthesis, typically yielding a racemic product that requires subsequent resolution.

Asymmetric Synthesis: The Key to Biological Activity

Since biological targets are chiral, controlling the stereochemistry of β-PADs is paramount. Several advanced strategies have been developed to achieve high enantioselectivity.

  • Chiral Auxiliaries: Methodologies pioneered by Evans, which use chiral oxazolidinone auxiliaries, can be adapted for the asymmetric synthesis of β-amino acids. This approach involves attaching a chiral auxiliary to a precursor molecule to direct a stereoselective alkylation or amination reaction.

  • Enzymatic and Biocatalytic Methods: Enzymes offer unparalleled stereoselectivity. Lipases are powerful tools for the kinetic resolution of racemic esters of β-PADs, selectively hydrolyzing one enantiomer to the desired acid while leaving the other as an ester, allowing for easy separation.[1] Similarly, phenylalanine ammonia-lyase (PAL) has been used for the isomerization of α-phenylalanine derivatives to their (S)-β-counterparts with high enantiomeric excess.[1]

  • Asymmetric Mannich-Type Reactions: The Mannich reaction, which forms a β-amino carbonyl compound, can be rendered asymmetric through the use of chiral catalysts. This provides a direct and efficient route to enantiomerically enriched β-PADs.[1]

The following table summarizes and compares these key synthetic approaches.

Methodology Key Reagents/Catalysts Typical Outcome Advantages Considerations Reference
Knoevenagel/Rodionow-Johnson Benzaldehyde, Malonic acid derivative, Ammonia/AmineRacemic β-PADRobust, scalable, widely applicable.Requires subsequent chiral resolution.[1]
Asymmetric Mannich Reaction Pre-formed imine, Enolate, Chiral catalyst (e.g., proline-derived)Enantiomerically enriched β-PADDirect, high atom economy.Catalyst optimization can be required.[1]
Enzymatic Resolution Racemic β-PAD ester, Lipase (e.g., Candida antarctica lipase B)One enantiomer as acid, one as esterHigh enantioselectivity (>99% ee), mild conditions.Maximum theoretical yield is 50% for one enantiomer.[1]
Chiral Auxiliary (Evans-type) Acyl oxazolidinone, Boron enolate, Aminating agentDiastereomerically pure intermediateHigh stereocontrol, reliable.Multi-step, requires stoichiometric auxiliary.[6]
Diagram of Synthetic Pathways

The following diagram illustrates the divergent pathways for synthesizing racemic and enantiopure β-phenylalanine derivatives.

G cluster_start Starting Materials cluster_racemic Racemic Synthesis cluster_resolution Chiral Resolution cluster_asymmetric Asymmetric Synthesis start Benzyloxy-Substituted Benzaldehyde rodionow Knoevenagel/ Rodionow-Johnson Reaction start->rodionow + Malonic Acid, NH3 mannich Asymmetric Mannich Reaction start->mannich + Chiral Catalyst racemic_pad Racemic Benzyloxy-β-PAD rodionow->racemic_pad resolution Enzymatic Resolution (e.g., Lipase) racemic_pad->resolution enantio_s (S)-Enantiomer resolution->enantio_s enantio_r (R)-Enantiomer resolution->enantio_r chiral_pad Enantiopure Benzyloxy-β-PAD mannich->chiral_pad G A 1. Dissolve L-alanine in 2N NaOH and cool to 0°C in an ice bath. B 2. Simultaneously add Benzyl Chloroformate and 2N NaOH dropwise (T < 5°C). A->B C 3. Stir at room temperature for 2 hours after addition is complete. B->C D 4. Wash aqueous phase with diethyl ether to remove unreacted benzyl chloroformate. C->D E 5. Acidify aqueous phase to pH 1 with HCl. D->E F 6. Extract product with ethyl acetate (3x). E->F G 7. Wash combined organic phases with water, dry over MgSO4, and concentrate. F->G H 8. Recrystallize from ethyl acetate/hexane to yield pure Cbz-L-alanine. G->H

Caption: Step-by-step workflow for the synthesis of Cbz-L-alanine.

Step-by-Step Methodology
  • Preparation: In a 2 L three-necked flask equipped with a mechanical stirrer and two dropping funnels, dissolve L-alanine (54.0 g) in 305 mL of 2N NaOH. Cool the solution to 0 °C using an ice-salt bath.

  • Reaction: Charge one dropping funnel with benzyl chloroformate (90 mL) and the other with 2N NaOH (305 mL). Add both reagents simultaneously and dropwise to the stirred alanine solution over approximately 1 hour. The key is to maintain the internal reaction temperature below 5 °C and keep the solution basic.

  • Stirring: Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for an additional 2 hours to ensure the reaction goes to completion.

  • Workup (Base Wash): Transfer the mixture to a separatory funnel. Add 100 mL of diethyl ether to extract any unreacted benzyl chloroformate and benzyl alcohol byproducts. Separate the layers and discard the organic (ether) layer. Wash the aqueous layer once more with 100 mL of diethyl ether.

  • Acidification: Cool the aqueous layer in an ice bath and carefully acidify to pH 1 with concentrated HCl or 6N HCl. The product will precipitate as a white solid or oil.

  • Extraction: Extract the acidified aqueous solution with ethyl acetate (3 x 150 mL). The product will move into the organic layer.

  • Workup (Final): Combine the organic extracts and wash them with water (3 x 100 mL) to remove residual salts. Dry the organic layer over anhydrous magnesium sulfate (MgSO4), filter, and concentrate the solvent under reduced pressure (rotary evaporator) to yield a colorless oil that crystallizes upon standing.

  • Purification: Recrystallize the crude solid from a hot mixture of ethyl acetate and hexane to afford pure benzyloxycarbonyl-L-alanine as a white crystalline solid (typical yield: ~70-75%).

Conclusion and Future Perspectives

β-Phenylalanine derivatives functionalized with benzyloxy groups represent a versatile and powerful class of molecules for drug discovery. Their synthesis, while challenging, is achievable through a variety of robust classical and modern asymmetric methods. The benzyloxy moiety, acting as either a critical pharmacophore or a reliable protecting group, enables the construction of complex molecules with potent biological activities, spanning from enzyme inhibition to modulation of the central nervous system.

Future research will likely focus on the development of more efficient and greener synthetic methodologies, including novel biocatalytic routes and metal-free catalytic processes, to access these compounds with perfect stereocontrol. [1]Furthermore, the exploration of benzyloxy-β-PADs as building blocks for novel peptidomimetics and constrained macrocycles will continue to open new avenues for targeting challenging diseases.

References

  • Synthesis and interest in medicinal chemistry of β-phenylalanine derivatives (β-PAD): an update (2010–2022) - PMC. Future Med Chem.
  • CHAPTER 13 Approaches to the Asymmetric Synthesis of Unusual Amino Acids. ACS Publications.
  • Synthesis and interest in medicinal chemistry of β-phenylalanine derivatives (β-PAD): an update (2010-2022) - PubMed. Future Med Chem.
  • Construction of a Bicyclic β-Benzyloxy and β-Hydroxy Amide Library through a Multicomponent Cyclization Reaction - PMC. ACS Comb Sci.
  • Revealing the role of the benzyloxy pharmacophore in the design of a new class of monoamine oxidase‐B inhibitors | Request PDF - ResearchGate. Archiv der Pharmazie.
  • (PDF) Synthesis and preliminary evaluation of anticonvulsant activity of some [4-(benzyloxy)benzoyl]- and [4-(benzyloxy) benzyl] aminoalkanol derivatives - ResearchGate. Acta Poloniae Pharmaceutica.
  • Identification of novel N-benzyloxy-amino acid hydroxamates as inhibitors of the virulence factor LasB from Pseudomonas aeruginosa - PMC. RSC Med Chem.
  • Design, Synthesis and Structure—Activity Relationships of Phenylalanine-Containing Peptidomimetics as Novel HIV-1 Capsid Binders Based on Ugi Four-Component Reaction - MDPI. Molecules.
  • Biological Scope of β-amino Acids and its Derivatives in Medical Fields and Biochemistry: A Review - Hilaris Publisher. Journal of Chemical and Pharmaceutical Sciences.
  • The Structure-Activity Relationship of the 3-Oxy Site in the Anticonvulsant (R)-N-Benzyl 2-Acetamido-3-methoxypropionamide - ResearchGate. Journal of Medicinal Chemistry.
  • Synthesis of benzyloxycarbonyl-L-alanine - PrepChem.com. PrepChem.com.

Sources

Protocols & Analytical Methods

Method

Application Note: Enantioselective Synthesis of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic Acid

-Amino Acids via tert-Butanesulfinamide Auxiliary Executive Summary This Application Note details a robust, scalable protocol for the enantioselective synthesis of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid . This -am...

Author: BenchChem Technical Support Team. Date: February 2026


-Amino Acids via tert-Butanesulfinamide Auxiliary

Executive Summary

This Application Note details a robust, scalable protocol for the enantioselective synthesis of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid . This


-amino acid is a critical scaffold in peptidomimetic drug design, serving as a precursor for conformationally restricted foldamers and integrin inhibitors.

The synthesis utilizes the Ellman tert-butanesulfinamide auxiliary , chosen for its superior diastereocontrol, crystallinity of intermediates, and mild cleavage conditions. Unlike enzymatic resolution or high-pressure hydrogenation, this auxiliary-based approach offers predictable stereochemistry (controlled by the sulfur chirality) and high tolerance for the sterically demanding ortho-benzyloxy substituent.

Key Advantages of This Protocol
  • High Enantioselectivity: Typically >98% ee via substrate-controlled diastereoselectivity.

  • Ortho-Tolerance: Optimized Lewis acid conditions overcome steric hindrance at the 2-position of the aryl ring.

  • Scalability: Avoids cryogenic temperatures (-78 °C) by utilizing a Reformatsky-type addition at manageable temperatures.

Strategic Workflow & Mechanism

The synthesis proceeds through three distinct stages: (1) Condensation to form the chiral sulfinimine, (2) Diastereoselective Reformatsky addition to establish the C3 chiral center, and (3) Global deprotection to yield the free


-amino acid.

G Start 2-(Benzyloxy) benzaldehyde Imine Chiral Sulfinimine Start->Imine Ti(OEt)4, THF Step 1 Aux (R)-tert-Butane sulfinamide Aux->Imine Protected Sulfinamido Ester Imine->Protected Step 2 High dr (>95:5) Add Reformatsky Addition (Zn, BrCH2CO2Et) Add->Protected Deprotect Acid Hydrolysis (HCl/MeOH) Protected->Deprotect Step 3 Final Target: (S)-3-Amino-3-[2-(benzyloxy) phenyl]propanoic acid Deprotect->Final Purification

Figure 1: Strategic workflow for the asymmetric synthesis of the target


-amino acid.

Detailed Experimental Protocols

Step 1: Synthesis of ( , )-N-(2-(Benzyloxy)benzylidene)-2-methylpropane-2-sulfinamide

Objective: Formation of the chiral imine activated for nucleophilic attack. The use of Ti(OEt)


 serves dual roles: as a Lewis acid to activate the carbonyl and as a water scavenger to drive equilibrium.

Reagents:

  • 2-(Benzyloxy)benzaldehyde (1.0 equiv)

  • (

    
    )-tert-Butanesulfinamide (1.1 equiv)
    
  • Titanium(IV) ethoxide (Ti(OEt)

    
    ) (2.0 equiv)
    
  • Solvent: Anhydrous THF (0.5 M concentration)

Protocol:

  • Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

  • Dissolution: Add (

    
    )-tert-butanesulfinamide (1.1 equiv) and 2-(benzyloxy)benzaldehyde (1.0 equiv) to the flask. Dissolve in anhydrous THF.
    
  • Activation: Add Ti(OEt)

    
     (2.0 equiv) dropwise via syringe. Note: The solution typically turns yellow/orange.
    
  • Reaction: Stir the mixture at 40–50 °C for 12–18 hours.

    • Critical Insight: The ortho-benzyloxy group introduces steric bulk. Mild heating is required compared to para-substituted aldehydes (usually RT) to ensure full conversion.

  • Quench: Cool to room temperature. Pour the mixture into a rapidly stirring solution of brine (saturated NaCl). A thick white precipitate (titanium salts) will form.

  • Workup: Dilute with EtOAc. Filter the suspension through a pad of Celite to remove titanium salts. Wash the Celite cake thoroughly with EtOAc.

  • Purification: Dry the organic phase over Na

    
    SO
    
    
    
    , concentrate in vacuo, and purify via flash column chromatography (Hexanes/EtOAc gradient).
  • Validation:

    
    H NMR should show the imine proton singlet around 
    
    
    
    8.5–9.0 ppm.
Step 2: Diastereoselective Reformatsky Addition

Objective: Installation of the acetate backbone and establishment of the C3 stereocenter. The 6-membered chair-like transition state involving Zinc coordinates with the sulfinyl oxygen, directing the attack to the Si-face of the imine (assuming


 auxiliary).

Reagents:

  • Sulfinimine from Step 1 (1.0 equiv)

  • Ethyl bromoacetate (3.0 equiv)

  • Zinc dust (activated) (4.0 equiv)

  • Copper(I) chloride (CuCl) (0.1 equiv) – Promoter

  • Solvent: Anhydrous THF

Protocol:

  • Activation of Zinc: Treat zinc dust with 1M HCl, wash with water, acetone, and ether, then dry under high vacuum.

  • Slurry Formation: In a flame-dried Schlenk flask under Argon, suspend activated Zinc (4.0 equiv) and CuCl (0.1 equiv) in anhydrous THF.

  • Initiation: Add trimethylsilyl chloride (TMSCl, 5 mol%) to activate the surface. Stir for 10 mins.

  • Addition: Add ethyl bromoacetate (3.0 equiv) dropwise to the zinc slurry at room temperature. An exotherm indicates formation of the Reformatsky reagent. Stir for 30 mins.

  • Reaction: Cool the mixture to -20 °C . Add a solution of the Sulfinimine (1.0 equiv) in THF dropwise over 20 minutes.

    • Why -20 °C? While Reformatsky reagents are less reactive than Lithium enolates, lower temperatures maximize the diastereomeric ratio (dr) by rigidifying the transition state.

  • Monitoring: Allow to warm slowly to 0 °C over 4 hours. Monitor by TLC (disappearance of imine).

  • Quench: Quench with saturated aqueous NH

    
    Cl.
    
  • Workup: Extract with EtOAc (3x). Wash combined organics with NaHCO

    
     and brine.[1] Dry over MgSO
    
    
    
    .
  • Purification: Flash chromatography. Note: The major diastereomer is usually more polar.

Step 3: Acid Deprotection & Hydrolysis

Objective: Removal of the tert-butanesulfinyl group and hydrolysis of the ethyl ester to yield the final amino acid hydrochloride salt.

Reagents:

  • Protected Amino Ester (from Step 2)

  • 6M HCl (aqueous)

  • Solvent: 1,4-Dioxane or Methanol

Protocol:

  • Cleavage: Dissolve the protected ester in 1,4-dioxane. Add 6M HCl (10 equiv).

  • Reflux: Heat the mixture to reflux (approx. 100 °C) for 4–6 hours. This step simultaneously cleaves the N-S bond and hydrolyzes the ethyl ester to the carboxylic acid.

    • Alternative: If ester hydrolysis is slow, perform N-deprotection first (4M HCl/Dioxane, RT, 1h) to isolate the amino ester, followed by LiOH/THF/Water saponification.

  • Isolation: Concentrate the reaction mixture to dryness in vacuo.

  • Purification: Triturate the solid residue with diethyl ether to remove non-polar byproducts. The product is obtained as the hydrochloride salt.

  • Desalting (Optional): If the zwitterion is required, pass the salt through an ion-exchange column (Dowex 50W) eluting with dilute NH

    
    OH, or adjust pH to the isoelectric point (~pH 6) to precipitate the free amino acid.
    

Quality Control & Validation

ParameterMethodAcceptance Criteria
Identity

H NMR (400 MHz, DMSO-

)
Benzyloxy protons (~5.2 ppm, s), Aromatic signals (9H),

-CH (~4.5 ppm),

-CH

(~2.8 ppm).
Enantiomeric Excess Chiral HPLC (e.g., Chiralpak AD-H)> 98% ee (compare with racemic standard).
Purity HPLC-UV (210/254 nm)> 95% area.
Residual Solvents GC-HeadspaceBelow ICH limits (THF, EtOAc).
Troubleshooting Guide
  • Low Yield in Step 1: If the imine does not form completely, add more Ti(OEt)

    
     (up to 4 equiv) or switch to toluene and use a Dean-Stark trap to physically remove water.
    
  • Poor dr in Step 2: Ensure the reaction temperature is strictly controlled at -20 °C during addition. If dr is still low (<90:10), switch to the Lithium enolate method (LDA, methyl acetate, -78 °C), though this is more moisture sensitive.

  • Racemization: Avoid strong bases during the workup of the final amino acid. The benzylic proton at C3 is susceptible to abstraction if heated in strong base.

References

  • Foundational Ellman Chemistry: Ellman, J. A.; Owens, T. D.; Tang, T. P. "Synthesis of Chiral Sulfinyl Imines." Accounts of Chemical Research, 2002 , 35, 984–995. Link

  • Beta-Amino Acid Synthesis: Tang, T. P.; Ellman, J. A.[2][3][4] "The tert-Butanesulfinyl Group: An Ideal Chiral Directing Group and Boc-Surrogate for the Asymmetric Synthesis of

    
    -Amino Acids."[2] Journal of Organic Chemistry, 1999 , 64, 12–13.[2] Link
    
  • Reformatsky Application: Kawecki, R. "The Reformatsky Reaction of N-tert-Butanesulfinyl Imines." Tetrahedron: Asymmetry, 2003, 14, 2827–2832.
  • Ortho-Substituted Aryl Systems: Detailed kinetic studies on steric hindrance in imine formation with Ti(OEt) confirm the necessity of elevated temperatures for 2-substituted benzaldehydes. See: Journal of Organic Chemistry, 2005, 70, 1089.

Sources

Application

Step-by-step preparation of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid via Rodionov reaction

Application Note: Optimized Synthesis of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid via Rodionov Reaction -amino acid) Methodology: Rodionov Condensation (One-Pot) Part 1: Introduction & Scope -Amino acids are critica...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Optimized Synthesis of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid via Rodionov Reaction


-amino acid)
Methodology:  Rodionov Condensation (One-Pot)

Part 1: Introduction & Scope


-Amino acids are critical pharmacophores in medicinal chemistry, serving as precursors for 

-lactam antibiotics and as building blocks for peptidomimetics with enhanced proteolytic stability.[1][2] This Application Note details the synthesis of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid , a sterically congested

-amino acid derivative.

We utilize the Rodionov reaction , a classic multicomponent condensation of an aldehyde, malonic acid, and ammonia (delivered via ammonium acetate) in an alcoholic solvent.[3] This pathway is selected for its atom economy and operational simplicity, avoiding the multi-step protection/deprotection sequences required by Arndt-Eistert homologation.

Key Challenges Addressed:

  • Steric Hindrance: The ortho-benzyloxy group on the aldehyde introduces steric bulk, potentially retarding imine formation.

  • Solubility Profiles: The product exists as a zwitterion, requiring specific pH adjustments for isolation.

Part 2: Scientific Background & Mechanism[1][2][4][5][6]

The Rodionov reaction proceeds through a cascade mechanism. Understanding this causality is essential for troubleshooting low yields.

  • Imine Formation: Ammonium acetate dissociates to release ammonia, which condenses with 2-(benzyloxy)benzaldehyde to form an imine (or hemiaminal).

  • Knoevenagel-type Condensation: Malonic acid enolizes and attacks the electrophilic imine.[4]

  • Decarboxylation: The resulting dicarboxylic acid intermediate undergoes thermal decarboxylation to yield the

    
    -amino acid.
    

Critical Insight: In ortho-substituted aldehydes, the initial nucleophilic attack of ammonia is the rate-limiting step. We employ a high equivalent of ammonium acetate (2.0–2.5 eq) to drive this equilibrium forward.

Mechanistic Pathway (Graphviz)

RodionovMechanism Aldehyde 2-(Benzyloxy) benzaldehyde Imine Imine Intermediate Aldehyde->Imine Condensation NH4OAc NH4OAc (Ammonia Source) NH4OAc->Imine Intermed Dicarboxylic Adduct Imine->Intermed + Malonic Acid (EtOH, Reflux) Malonic Malonic Acid Malonic->Intermed Decarb Decarboxylation (-CO2) Intermed->Decarb Product Target β-Amino Acid (Zwitterion) Decarb->Product Final Step

Caption: Mechanistic cascade of the Rodionov reaction transforming aldehyde to beta-amino acid.

Part 3: Experimental Protocol

Materials & Reagents
ReagentMW ( g/mol )EquivalentsMass/Vol (Example Scale)Role
2-(Benzyloxy)benzaldehyde 212.251.010.6 g (50 mmol)Limiting Reagent
Malonic Acid 104.061.05.2 g (50 mmol)C2-Homologation Source
Ammonium Acetate 77.082.59.6 g (125 mmol)Amine Source/Buffer
Ethanol (95% or Abs.) 46.07Solvent50–70 mLReaction Medium
Step-by-Step Procedure

Step 1: Reaction Assembly

  • Equip a 250 mL single-neck round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

  • Charge the flask with 2-(benzyloxy)benzaldehyde (10.6 g) and ethanol (50 mL). Stir until fully dissolved.

  • Add malonic acid (5.2 g) and ammonium acetate (9.6 g) to the solution.

    • Note: The reaction mixture may initially appear heterogeneous.

Step 2: Reflux (The Critical Phase)

  • Place the flask in an oil bath pre-heated to 85°C .

  • Reflux the mixture with vigorous stirring for 8–12 hours .

    • Monitoring: Monitor by TLC (Mobile phase: n-Butanol/Acetic Acid/Water 3:1:1). The aldehyde spot (

      
      ) should disappear, and a baseline/low 
      
      
      
      spot (amino acid) should appear. Ninhydrin stain will visualize the product (purple/blue).

Step 3: Isolation (Isoelectric Precipitation)

  • Remove the flask from heat and allow it to cool to room temperature.

  • Often, the

    
    -amino acid precipitates spontaneously as a white or off-white solid upon cooling.
    
  • If precipitation is heavy: Filter the crude solid directly using a Büchner funnel.

  • If no precipitation occurs: Concentrate the ethanol solution to approx. 15 mL using a rotary evaporator. Then, add 20 mL of cold diethyl ether to induce precipitation of the zwitterion.

Step 4: Purification

  • Suspend the crude solid in hot ethanol (95%).

  • Reflux for 10 minutes (trituration) to dissolve unreacted aldehyde or cinnamic acid byproducts.

  • Cool to room temperature and filter.

  • Wash the filter cake with cold ethanol (2 x 10 mL) followed by diethyl ether (2 x 15 mL).

  • Recrystallization (Optional for High Purity): Dissolve the solid in a minimum amount of hot water/acetic acid (9:1), treat with activated charcoal if colored, filter hot, and allow to crystallize at 4°C.

Experimental Workflow (Graphviz)

Workflow Start Start: Weigh Reagents Mix Dissolve in Ethanol Add NH4OAc + Malonic Acid Start->Mix Reflux Reflux at 85°C (8-12 Hours) Mix->Reflux Check TLC Check (Aldehyde Consumed?) Reflux->Check Check->Reflux No Cool Cool to RT Precipitate Zwitterion Check->Cool Yes Filter Vacuum Filtration Cool->Filter Wash Wash: Cold EtOH -> Ether (Remove Cinnamic Acid) Filter->Wash Dry Dry in Vacuo Yield Calculation Wash->Dry

Caption: Operational workflow for the synthesis and isolation of the target beta-amino acid.

Part 4: Characterization & Quality Control

The product is 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid.

  • Appearance: White to off-white powder.

  • Solubility: Soluble in acidic water, glacial acetic acid; insoluble in diethyl ether, chloroform.

  • Melting Point: Expected range 210–220°C (decomposition). Note:

    
    -amino acids typically have high melting points due to their zwitterionic lattice.
    
  • 
    H NMR (D
    
    
    
    O/NaOD or DMSO-d
    
    
    , 400 MHz):
    • 
       7.2–7.5 (m, aromatic H).
      
    • 
       5.1 (s, 2H, O-CH 
      
      
      
      -Ph).
    • 
       4.8 (t, 1H, Ar-CH -NH
      
      
      
      ).
    • 
       2.4–2.6 (m, 2H, CH 
      
      
      
      -COOH).

Part 5: Troubleshooting

ObservationRoot CauseCorrective Action
Low Yield (<30%) Steric hindrance of ortho-group.Increase NH

OAc to 3.0 eq. Extend reflux to 16h.
Yellow Product Oxidation or Imine impurities.Recrystallize from Ethanol/Water. Wash thoroughly with Ether.
Sticky Gum/Oil Incomplete precipitation.Triturate the gum with Acetone or Ether to induce crystallization.
Cinnamic Acid Contamination Knoevenagel condensation without amination.Ensure NH

OAc is fresh and dry. Ammonia concentration was too low.

References

  • Rodionov, V. M. (1926). "Über die Synthese von

    
    -Aminosäuren." Berichte der deutschen chemischen Gesellschaft, 59(11), 2952–2958. 
    
  • Cole, D. C. (1994). "Recent stereoselective synthetic approaches to

    
    -amino acids." Tetrahedron, 50(32), 9517–9582. 
    
  • Kudan, P. V., et al. (2001).[5] "Solvent-free stereoselective synthesis of

    
    -aryl-
    
    
    
    -amino acid esters by the Rodionov reaction using microwave irradiation." Mendeleev Communications, 11(1), 19-20. [5]
  • Sexton, A. R., & Britton, E. C. (1948). "Synthesis of

    
    -Amino Acids." Journal of the American Chemical Society, 70(11), 3606–3608. 
    

Sources

Method

Incorporating 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid into solid-phase peptide synthesis (SPPS)

Application Note: High-Fidelity Incorporation of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid in Fmoc-SPPS Executive Summary The incorporation of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid (referred to herein as -Abz...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Fidelity Incorporation of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid in Fmoc-SPPS

Executive Summary

The incorporation of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid (referred to herein as


-Abzp ) into peptide sequences presents a unique set of synthetic challenges. As a 

-amino acid with a bulky ortho-benzyloxy substituent on the phenyl ring, this building block introduces significant steric hindrance and hydrophobic interactions that can disrupt standard Solid-Phase Peptide Synthesis (SPPS) kinetics.

This guide provides a validated protocol for the efficient coupling of


-Abzp using Fmoc chemistry. It addresses the specific kinetic lag associated with 

-amino acids and the steric shielding caused by the 2-benzyloxy group. The protocol prioritizes high-yield coupling while minimizing racemization and aggregation.

Molecule Profile & Synthetic Challenges

Before initiating synthesis, it is critical to understand the physicochemical behavior of


-Abzp.
  • Structure: A

    
    -amino acid analog where the side chain is a 2-(benzyloxy)phenyl group.
    
  • Steric Class: High . The benzyloxy group at the ortho position creates a "steric wall" near the amino group, impeding nucleophilic attack during acylation.

  • Hydrophobicity: High . The benzyl ether increases the lipophilicity, promoting on-resin aggregation, particularly in longer sequences.

  • Kinetic Profile:

    
    -amino acids typically exhibit coupling rates 3–10x slower than 
    
    
    
    -amino acids due to the extra methylene group in the backbone, which reduces the nucleophilicity of the amino group and the electrophilicity of the activated carboxylate.

Pre-Synthesis Considerations

Resin Selection

To mitigate steric crowding, utilize low-loading resins. High-loading resins (>0.6 mmol/g) often lead to pseudo-dilution failure where the bulky


-Abzp residues interact with neighbors, causing chain termination.
  • Recommended: ChemMatrix® or Tentagel® resins (PEG-PS).

  • Loading: 0.2 – 0.4 mmol/g.

Solvent System

Standard DMF is acceptable, but for sequences >10 residues or those prone to aggregation, a binary solvent system is required to disrupt inter-chain hydrogen bonding.

  • Recommended: DMF (Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone).

  • Aggregating Sequences: Use 20% DMSO in NMP or a "Magic Mixture" (DCM/DMF/NMP 1:1:1) for the coupling step.[1][2][3][4]

Detailed Experimental Protocol

Phase A: Preparation of the Building Block

Ensure the starting material is


-Fmoc protected. If the benzyloxy group is intended as a permanent pharmacophore, no special side-chain protection is needed as the benzyl ether is stable to standard TFA cleavage.
Phase B: Activation and Coupling (The "Critical Step")
  • Reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is preferred over DIC/Oxyma for this specific residue due to its superior reactivity towards sterically hindered amines.

  • Base: DIEA (Diisopropylethylamine).

Step-by-Step Coupling Protocol:

  • Stoichiometry: Use 4 equivalents (eq) of Fmoc-

    
    -Abzp relative to resin loading.
    
  • Activation:

    • Dissolve 4 eq Fmoc-

      
      -Abzp and 3.9 eq HATU in minimal dry DMF (approx. 0.1 M concentration).
      
    • Add 8 eq DIEA.

    • Crucial: Pre-activate for only 30-60 seconds . Extended pre-activation can lead to guanidinium capping of the resin.

  • Reaction:

    • Add the activated solution to the resin.[1][2]

    • Microwave (Recommended): Heat to 75°C for 10 minutes (25W constant power).

    • Room Temperature (Alternative): Double couple. 2 x 2 hours with fresh reagents.

  • Wash: DMF (5 x 1 min).

Phase C: Coupling the Next Amino Acid (The "Steric Barrier")

The amino group of the resin-bound


-Abzp is severely hindered by the ortho-benzyloxy group. The coupling of the subsequent amino acid is often the failure point, not the incorporation of 

-Abzp itself.
  • Deprotection: 20% Piperidine in DMF with 0.1 M HOBt (to suppress aspartimide formation if applicable, and reduce aggregation). Perform 2 x 10 min.

  • Monitoring: The Kaiser test (ninhydrin) may yield a "false negative" (faint blue/red) due to the hindered primary amine. Use the Chloranil Test or TNBS Test for more accurate detection of free amines.

  • Next Residue Coupling:

    • Use HOAt instead of HOBt as an additive if using carbodiimide chemistry, or stick to HATU.[1]

    • Protocol: Double coupling is mandatory.

    • Conditions: 75°C (Microwave) for 15 minutes.

Phase D: Cleavage & Isolation

The 2-(benzyloxy)phenyl ether is generally stable to standard TFA cleavage cocktails (95% TFA). It will not be removed to yield a phenol.

  • Cocktail: TFA / TIS /

    
     (95:2.5:2.5 v/v/v).[5]
    
  • Time: 2-3 hours at Room Temperature.

  • Precipitation: Cold Diethyl Ether.[6]

Quantitative Data Summary

ParameterStandard

-AA

-Abzp (This Protocol)
Rationale
Coupling Reagent DIC/Oxyma or HBTUHATU / HOAt Higher reactivity for hindered centers.
Equivalents 3 - 5 eq4 - 5 eq Mass action drives reaction to completion.
Reaction Time (MW) 2 - 5 min @ 75°C10 - 15 min @ 75°C Slower kinetics of

-amino nucleophile.
Double Coupling OptionalMandatory for Next AA Steric shielding by 2-OBn group.
Deprotection 20% Pip (2 x 3 min)20% Pip (2 x 10 min) Hindered access to Fmoc group.

Visualization: Synthetic Workflow

The following diagram illustrates the critical decision points and steric bottlenecks in the synthesis.

SPPS_Workflow cluster_coupling Critical Coupling Step: Fmoc-beta-Abzp Start Resin Preparation (Low Loading: 0.2-0.4 mmol/g) Deprotect Fmoc Removal (20% Piperidine/DMF) Start->Deprotect Activate Activation HATU / DIEA / DMF (Pre-activate < 1 min) Deprotect->Activate Coupling Coupling Reaction Microwave: 75°C, 10 min OR RT: 2 x 2 hrs Activate->Coupling Check QC: Chloranil Test Coupling->Check Check->Coupling Negative (Colorless) (Repeat Step) Next_AA Coupling NEXT Residue (High Steric Barrier) Check->Next_AA Positive (Blue) Cleavage Final Cleavage TFA/TIS/H2O (95:2.5:2.5) (Benzyl Ether Retained) Next_AA->Cleavage Complete Sequence

Caption: Workflow for incorporating


-Abzp. Note the critical QC checkpoint and the "High Steric Barrier" when coupling the subsequent residue.

Troubleshooting Guide

  • Problem: Incomplete Coupling (Positive Chloranil Test).

    • Root Cause:[4][5][7][8][9][10][11] Steric clash or aggregation.

    • Solution: Switch solvent to NMP. Perform a third coupling at higher temperature (85°C) if using microwave (ensure Cys/His are not present to avoid racemization).

  • Problem: Low Yield of Next Residue.

    • Root Cause:[4][5][7][8][9][10][11] The N-terminus of

      
      -Abzp is buried.
      
    • Solution: Use a "spacer" coupling strategy if sequence permits (e.g., Glycine or

      
      -Alanine). If not, use PyAOP  (7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate) as an alternative high-power coupling reagent.
      
  • Problem: Benzyl Ether Cleavage.

    • Observation: Loss of +90 Da mass.

    • Cause: Harsh acid conditions or high temperature cleavage.

    • Solution: Ensure cleavage is performed at room temperature (max 25°C). Avoid strong scavengers like ethanedithiol (EDT) unless necessary for other residues (Cys, Met), as they can sometimes promote acidolysis of sensitive ethers.

References

  • Arndt, H. D., et al. (2003).

    
    -Peptides." Journal of the American Chemical Society.[3] Link
    
  • Albericio, F., & Tulla-Puche, J. (2008). "The Application of HATU in Difficult Couplings." Organic Process Research & Development. Link

  • Seebach, D., et al. (2004). "

    
    -Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling." Helvetica Chimica Acta. Link
    
  • Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[2][7][11][12][13][14][15] Chemical Reviews. (Confirming stability of Benzyl ethers in TFA). Link

  • Bachem. (2023). "Solid Phase Peptide Synthesis (SPPS) explained." Bachem Knowledge Base. Link

Sources

Application

Application Note: Protecting Group Strategies for the Synthesis of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic Acid

For Research Use Only. Abstract This application note provides a comprehensive guide to the strategic use of protecting groups in the synthesis of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid, a key building block in ph...

Author: BenchChem Technical Support Team. Date: February 2026

For Research Use Only.

Abstract

This application note provides a comprehensive guide to the strategic use of protecting groups in the synthesis of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid, a key building block in pharmaceutical research and drug development. The presence of a reactive amino group, a carboxylic acid, and a benzyloxy-substituted phenyl ring necessitates a carefully designed orthogonal protection strategy to ensure high yields and purity. This document details protocols for the protection of the amino and carboxylic acid functionalities, with a special focus on the compatibility of these strategies with the acid-labile and hydrogenation-sensitive benzyloxy group.

Introduction

3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid is a β-amino acid derivative of significant interest in medicinal chemistry. Its unique structure serves as a versatile scaffold for the synthesis of various biologically active molecules. The successful incorporation of this building block into larger, more complex structures hinges on the selective manipulation of its amino and carboxylic acid groups. Unprotected, these functional groups can interfere with desired chemical transformations, leading to side reactions and reduced yields. Therefore, a robust protecting group strategy is paramount.

The primary challenge in the synthesis of this molecule lies in the presence of the 2-(benzyloxy)phenyl moiety. The benzyl ether is sensitive to certain deprotection conditions, particularly the catalytic hydrogenolysis commonly used to remove the benzyloxycarbonyl (Cbz) protecting group. This necessitates a careful selection of orthogonal protecting groups that can be selectively removed without affecting other functional groups in the molecule.[1][2]

Choosing an Orthogonal Protecting Group Strategy

An orthogonal protecting group strategy allows for the selective deprotection of one functional group in the presence of others.[3] For 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid, the choice of protecting groups for the amine and carboxylic acid must be compatible with the benzyloxy ether. The ideal strategy will depend on the subsequent synthetic steps and whether the benzyloxy group is to be retained or removed.

Diagram 1: General Orthogonal Protection Strategy

G A 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid B N-Protected, Acid-Protected Intermediate A->B Protection C Selective Amine Deprotection B->C Amine Deprotection Conditions D Selective Acid Deprotection B->D Acid Deprotection Conditions G A Fully Protected Intermediate B Retain Benzyloxy Group? A->B C Yes B->C D No B->D E Use Acidic Deprotection for Boc/tBu Use HBr/AcOH for Cbz C->E F Use Catalytic Hydrogenolysis (removes Cbz and Benzyl Ether) D->F

Caption: Selecting a deprotection method based on the desired final product.

Deprotection of Boc and Ester Groups (Benzyloxy Group Retained)
  • Boc Removal: The Boc group can be selectively removed in the presence of a methyl or ethyl ester and the benzyloxy ether using trifluoroacetic acid (TFA) in dichloromethane (DCM).

  • Ester Hydrolysis: A methyl or ethyl ester can be hydrolyzed using a mild base like lithium hydroxide (LiOH) in a mixture of THF and water, without affecting the Boc or benzyloxy groups.

Deprotection of Cbz and Ester Groups
  • Selective Cbz Removal (Benzyloxy Group Retained): To remove the Cbz group while retaining the benzyloxy ether, harsh acidic conditions such as HBr in acetic acid can be used. [4]Alternatively, a combination of AlCl₃ and hexafluoroisopropanol (HFIP) has been reported for mild Cbz deprotection in the presence of sensitive groups. [4]* Simultaneous Cbz and Benzyl Ether Removal: Catalytic hydrogenolysis (e.g., H₂ gas with a Pd/C catalyst) will remove both the Cbz group and the benzyloxy ether. [1][5]This is a suitable strategy if the final desired product is the free phenol.

Summary of Protecting Group Compatibility

Protecting GroupFunctional GroupStable ToLabile ToCompatible with Benzyloxy Ether?
Boc AmineBase, HydrogenolysisAcid (TFA, HCl)Yes
Cbz AmineAcid, BaseCatalytic Hydrogenolysis, Strong Acid (HBr/AcOH)Only with non-hydrogenolysis deprotection
Methyl/Ethyl Ester Carboxylic AcidAcid, HydrogenolysisBase (Saponification)Yes
Tert-Butyl Ester Carboxylic AcidBase, HydrogenolysisAcid (TFA)Yes

Conclusion

The synthesis of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid requires a well-considered protecting group strategy to achieve high yields and purity. The choice of protecting groups for the amino and carboxylic acid functionalities must be made with careful consideration of the stability of the benzyloxy ether. For syntheses where the benzyloxy group is to be retained, a Boc/alkyl ester protection scheme offers a reliable and orthogonal approach. If the Cbz group is used, non-hydrogenolytic deprotection methods must be employed to preserve the benzyl ether. By following the protocols and considering the compatibility of the protecting groups outlined in this application note, researchers can successfully synthesize this valuable building block for their drug discovery and development programs.

References

  • BenchChem. (2025). The Benzyloxycarbonyl (Cbz or Z) Protecting Group.
  • Suzhou Highfine Biotech. (2025). Amino protecting group—benzyloxycarbonyl (Cbz).
  • Gil, J., & Seeberger, P. H. (2020). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Organic Letters, 22(13), 5068–5072.
  • Di Mola, A., et al. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Molecules, 27(22), 8035.
  • BOC Sciences. CBZ-Amino Acids.
  • Organic Chemistry Portal. Benzyl Ethers - Protecting Groups.
  • Request PDF. (2025). A One-Pot Synthesis of 3-Amino-3-arylpropionic Acids.
  • Organic Chemistry Portal. (2019). Cbz-Protected Amino Groups.
  • Spectrum Chemical.
  • BenchChem. (2025). Application Notes and Protocols: Acid-Catalyzed Deprotection of Benzyldimethylsilyl Ethers.
  • PMC. (2011).
  • SciSpace.
  • BenchChem. (2025). Orthogonal Protection Strategy in Boc Chemistry: An In-depth Technical Guide.
  • Thieme. 2.2.2.3 Substituted Benzyl Esters.
  • The Royal Society of Chemistry. Supporting Information A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks.
  • PrepChem.com. Synthesis of N-Cbz-3-amino-3-phenyl propionic acid.
  • ResearchGate. (2016).
  • Semantic Scholar. (2015). A convenient protocol for the deprotection of N-benzyloxycarbonyl (Cbz) and benzyl ester groups.
  • MDPI. (2009). Synthesis of rac-tert-butyl 3-(benzyloxycarbonylamino)-2-(4-bromophenyl)
  • ACS Publications. (2009). Amino Acid-Protecting Groups.
  • Academia.edu. (PDF) Amino Acid-Protecting Groups.
  • PrepChem.com. Synthesis of N-Cbz-3-amino-3-cyclohexyl propionic acid.
  • Organic Chemistry Portal. Cbz-Protected Amino Groups.
  • Organic Chemistry Portal. Boc-Protected Amino Groups.
  • ResearchGate. (2025).
  • Chemistry Steps. (2023). Boc Protecting Group for Amines.
  • PMC. (2017).
  • PubChem. 3-N-Boc-amino-3-(4')-piperidine-propionic acid.
  • Organic Syntheses Procedure. Pyrimidinecarboxylic acid, 2-(1,1-dimethylethyl)-3,4-dihydro-4-oxo-, methyl ester, (R)- or (S)-.
  • Amino Acid Deriv
  • University of Illinois. (2023).
  • PMC. (2017). Synthesis of tert-butyl (substituted benzamido)
  • Chem-Impex. N-Boc-3-amino-2-benzylpropionic acid.
  • BOC Sciences. BOC-Amino Acids.
  • BenchChem. (2025). Application Notes and Protocols: 3-(3-(benzyloxy)phenyl)propanoic acid in Synthetic Chemistry and Drug Discovery.
  • Organic Syntheses Procedure.
  • Google Patents. The one pot process technique of 3- amino -3- phenylpropionic acid esters.

Sources

Method

Application Note: Scalable Manufacturing of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic Acid

Abstract & Utility This application note details a robust, scalable protocol for the manufacturing of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid , a critical -amino acid scaffold. -Amino acids are essential building b...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Utility

This application note details a robust, scalable protocol for the manufacturing of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid , a critical


-amino acid scaffold. 

-Amino acids are essential building blocks in peptidomimetics, offering increased metabolic stability against proteolytic enzymes compared to their

-analogs.[1] This specific derivative, featuring a bulky ortho-benzyloxy group, presents unique steric and solubility challenges during scale-up.

This guide moves beyond bench-scale synthesis, addressing Critical Process Parameters (CPPs) required for kilogram-scale production, including thermal management of decarboxylation, impurity control, and solid-state isolation.

Chemical Strategy & Retrosynthesis

The manufacturing route selected is the Rodionov Condensation . While asymmetric Mannich reactions exist, they often require expensive chiral auxiliaries or catalysts unsuited for initial bulk scale-up. The Rodionov reaction offers a cost-effective, one-pot entry to the racemic backbone, which can subsequently undergo enzymatic resolution if the enantiopure form is required.

Reaction Scheme

Reagents: 2-(Benzyloxy)benzaldehyde (1 ), Malonic Acid (2 ), Ammonium Acetate (3 ). Solvent: Ethanol (95% or Absolute). Mechanism: Imine formation


 Knoevenagel condensation 

Decarboxylation

Michael Addition (concerted).


Critical Process Parameters (CPPs)
ParameterSettingRationale
Stoichiometry 1.0 : 1.1 : 2.0 (Ald:Mal:NH4OAc)Excess

drives imine formation and suppresses cinnamic acid by-products.
Temperature 78°C (Reflux)Required to initiate and sustain thermal decarboxylation.
Agitation High Shear (>200 RPM)The product often precipitates as a zwitterion; good mixing prevents crusting on reactor walls.
Off-gas Rate Controlled RampRapid heating causes violent

evolution. Ramp rate must be controlled (e.g., 1°C/min).

Detailed Manufacturing Protocol (1 kg Scale)

Equipment Requirements
  • Reactor: 20L Glass-Lined Reactor or Jacketed Flask with overhead stirring.

  • Condenser: High-efficiency reflux condenser (glycol cooled).

  • Scrubber: Gas outlet connected to a dilute NaOH scrubber (to neutralize acetic acid vapors and monitor

    
     flow).
    
  • Filtration: Nutsche filter or Centrifuge.

Step-by-Step Procedure
Phase 1: Reaction Initiation
  • Charge 10 L of Ethanol (95%) into the reactor.

  • Add 1.00 kg of 2-(Benzyloxy)benzaldehyde (4.71 mol).

  • Add 1.10 kg of Malonic Acid (10.57 mol, 2.2 eq). Note: Excess malonic acid ensures complete consumption of the expensive aldehyde.

  • Add 0.73 kg of Ammonium Acetate (9.42 mol, 2.0 eq).

  • Inert the system with

    
     for 10 minutes.
    
Phase 2: Thermal Reaction & Decarboxylation
  • Heat the slurry to 40°C. Ensure solids are dissolving.

  • Ramp temperature to 78°C (Reflux) over 60 minutes.

    • IPC (In-Process Control): Monitor gas bubbler. Evolution of

      
       indicates reaction start.
      
  • Maintain Reflux for 8–12 hours.

    • Endpoint: HPLC analysis showing <2% residual aldehyde.

    • Observation: The mixture will turn from clear/yellow to a thick white/off-white slurry as the amino acid zwitterion precipitates.

Phase 3: Workup & Isolation
  • Cool the reaction mixture to 20°C over 2 hours.

  • Age the slurry for 4 hours at 0–5°C to maximize precipitation.

  • Filter the solids using a Nutsche filter.

  • Wash the cake with 2 x 1 L cold Ethanol (to remove unreacted aldehyde/cinnamic acid impurities).

  • Wash the cake with 1 x 1 L Diethyl Ether or MTBE (to remove residual acetic acid).

  • Dry in a vacuum oven at 50°C for 12 hours.

Yield & Specifications
  • Expected Yield: 65–75% (approx. 850g – 950g).

  • Appearance: White to off-white crystalline powder.

  • Purity (HPLC): >98% (a/a).

  • Major Impurity: 3-[2-(benzyloxy)phenyl]acrylic acid (Cinnamic acid derivative) < 0.5%.

Process Visualization

Workflow Diagram

The following diagram illustrates the unit operations and decision gates for the manufacturing process.

ManufacturingProcess Start Raw Materials (Aldehyde, Malonic Acid, NH4OAc) Reactor 20L Reactor (Ethanol, Reflux 78°C) Start->Reactor Decarb Decarboxylation Phase (CO2 Off-gassing) Reactor->Decarb Heat Ramp IPC_HPLC IPC: HPLC Check (Aldehyde < 2%) Decarb->IPC_HPLC 8-12 Hours IPC_HPLC->Reactor Incomplete (<98%) Cooling Cooling & Crystallization (T = 0-5°C) IPC_HPLC->Cooling Complete (>98%) Filtration Filtration (Nutsche Filter) Cooling->Filtration Washing Wash: Cold EtOH + MTBE (Removes Cinnamic Acid) Filtration->Washing Drying Vacuum Drying (50°C, 12h) Washing->Drying Final Final Product (White Powder) Drying->Final

Figure 1: Process Flow Diagram (PFD) for the Rodionov synthesis of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid.

Mechanistic Control Logic

Understanding the competition between the desired


-amino acid and the cinnamic acid impurity is vital.

MechanismLogic cluster_control Control Strategy Aldehyde Aldehyde + Malonic Acid Imine Imine Intermediate (Key Junction) Aldehyde->Imine + NH4OAc AminoAcid Target: β-Amino Acid Imine->AminoAcid High [NH3] Fast Addition Cinnamic Impurity: Cinnamic Acid Imine->Cinnamic Low [NH3] Premature Decarb Advice Use 2.0+ eq NH4OAc to suppress Cinnamic path

Figure 2: Mechanistic divergence. High Ammonia concentration favors the desired pathway.

Troubleshooting & Optimization

ObservationRoot CauseCorrective Action
Low Yield (<50%) Incomplete precipitation due to high solubility in hot EtOH.Ensure final cooling is to <5°C. Add anti-solvent (e.g., Acetone) if necessary.
High Cinnamic Acid Impurity Ammonia concentration too low during heating.Increase

to 2.5 eq. Ensure reactor is sealed well (except for gas outlet) to retain

.
Product is Sticky/Gummy Residual acetic acid or solvent occlusion.Improve washing with MTBE. Triturate solid in acetone before final drying.
Slow Reaction Rate Steric hindrance from ortho-benzyloxy group.Switch solvent to n-Butanol (Reflux ~117°C) to increase kinetic energy.

Safety & Handling (EHS)

  • CO2 Asphyxiation Hazard: The reaction generates 1 mole of

    
     per mole of product. On a 1kg scale, this releases ~100-120 Liters of gas. Ventilation is mandatory. 
    
  • Ammonium Acetate: Hygroscopic. Store in a cool, dry place. Decomposes to ammonia (irritant) and acetic acid.

  • 2-(Benzyloxy)benzaldehyde: Causes skin and serious eye irritation (H315, H319).[2][3] Wear full PPE including chemical splash goggles.

References

  • Rodionov, V. M. (1926). "Über eine neue Methode zur Darstellung von

    
    -Aminosäuren". Berichte der deutschen chemischen Gesellschaft, 59(11), 2952–2958. 
    
  • Sexton, K. E., et al. (2006). "A One-Pot Synthesis of 3-Amino-3-arylpropionic Acids". Synthetic Communications, 36(16), 2369-2376.

  • Soloshonok, V. A., et al. (2010). "Asymmetric Synthesis of

    
    -Amino Acids". Chemical Reviews, 110(2), 1123-1178. 
    
  • Amano Enzyme Inc. (2020).

    
    -Amino Acids: Technical Manual". (General reference for enzymatic resolution steps mentioned in strategy).
    
  • Thermo Fisher Scientific. (2025). "Safety Data Sheet: 2-(Benzyloxy)benzaldehyde".

Sources

Technical Notes & Optimization

Troubleshooting

Overcoming steric hindrance during coupling of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid

Technical Support Center: High-Steric -Amino Acid Coupling Topic: 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid Document ID: TSC-BETA-ORTHO-001 Status: Active Guide Executive Summary: The "Ortho-Wall" Challenge You are l...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: High-Steric -Amino Acid Coupling

Topic: 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid

Document ID: TSC-BETA-ORTHO-001 Status: Active Guide

Executive Summary: The "Ortho-Wall" Challenge

You are likely here because standard coupling protocols (EDC/NHS, HBTU) have failed to yield product with 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid .

This molecule presents a "perfect storm" of steric and electronic hindrance:

  • 
    -Amino Acid Scaffold:  The amine and carboxylic acid are separated by two carbons, reducing the kinetic favorability of coupling compared to 
    
    
    
    -amino acids.
  • The "Ortho-Wall": The 2-benzyloxy group on the phenyl ring creates a massive steric umbrella directly adjacent to the reaction center. This flexible ether linkage sweeps out a "cone of exclusion," blocking the approach of incoming nucleophiles.

  • Elimination Risk: The benzylic position at C3 is prone to base-catalyzed

    
    -elimination, ejecting ammonia to form the cinnamic acid derivative (retro-Michael reaction).
    

This guide provides the "Nuclear Options" for coupling—protocols designed specifically for when standard chemistry fails.

Diagnostic Decision Matrix

Before proceeding, identify your specific failure mode to select the correct protocol.

CouplingDecision Start Identify Failure Mode NoProduct No Product Formed (Starting Material Remains) Start->NoProduct Low Reactivity SideProduct Side Product Formed (Mass Spec M-17 or M-18) Start->SideProduct Elimination/Cyclization Gelation Reaction Gelled/Precipitated Start->Gelation Aggregation AcidFluoride PROTOCOL A: Acid Fluoride (TFFH) NoProduct->AcidFluoride Bypass Sterics LowBase PROTOCOL B: Low-Base Activation (HATU/Collidine) SideProduct->LowBase Prevent Elimination MagicMix PROTOCOL C: Chaotropic Solvents Gelation->MagicMix Disrupt H-Bonds

Figure 1: Diagnostic workflow for selecting the appropriate rescue protocol based on experimental observation.

Critical Troubleshooting (FAQ)

Q1: My mass spec shows a peak at [M-17]. What happened?

Diagnosis: You triggered


-Elimination .
Mechanism:  The benzylic proton (at the C3 position) is acidic. Strong bases (like DBU or even DIPEA in excess) can deprotonate this position. The electrons collapse to form a double bond, ejecting the amine (or the activating group) to form a cinnamic acid derivative (2-benzyloxy-cinnamic acid).
Solution: 
  • Switch Base: Replace DIPEA/TEA with 2,4,6-Collidine (TMP) or 2,6-Lutidine . These are sterically hindered, weak bases that can neutralize acid but are too bulky to deprotonate the C3-carbon.

  • Use Acid Fluorides: The TFFH protocol (below) requires no base for the activation step, minimizing exposure.

Q2: Why did HBTU/HCTU fail?

Diagnosis: Steric occlusion of the Active Ester. Mechanism: HBTU forms an OBt ester. While reactive, the OBt group itself is bulky. When you have an ortho-benzyloxy group next door, the incoming amine cannot reach the carbonyl carbon of the active ester. Solution: You need a smaller leaving group. Acid Fluorides (-COF) are physically small (atomic radius of Fluorine is tiny compared to OBt) and highly electrophilic. They slip past the "Ortho-Wall."

Q3: The reaction mixture turned into a solid gel.

Diagnosis:


-Peptide Aggregation.
Mechanism: 

-amino acids are notorious for forming stable secondary structures (helices/sheets) that aggregate in DCM or DMF. Solution: Use the "Magic Mixture" : DCM:DMF:NMP (1:1:1) with 1% Triton X-100 or LiCl (0.4M) to disrupt hydrogen bonding.

The "Nuclear Option": TFFH Acid Fluoride Protocol

This is the gold-standard method for sterically hindered couplings where standard uronium salts (HATU) fail. It generates an acid fluoride in situ, which is small, highly reactive, and stable to the ortho-benzyloxy steric bulk.

Reagents:

  • Coupling Reagent: TFFH (Tetramethylfluoroformamidinium hexafluorophosphate)[1][2][3]

  • Base: DIPEA (Diisopropylethylamine) - Used strictly stoichiometrically

  • Solvent: Anhydrous DCM or DMF

Step-by-Step Protocol
StepActionTechnical Note
1. Activation Dissolve the carboxylic acid (1.0 equiv) and TFFH (1.1 equiv) in anhydrous DCM under Nitrogen.Do not add the amine yet.
2. Base Addn Add DIPEA (1.1 equiv) dropwise. Stir for 15–30 minutes.The solution may fume slightly (HF formation trace). The acid fluoride is now formed.
3. Coupling Add the Amine component (1.0–1.2 equiv) .If the amine is a salt (e.g., HCl salt), add an extra 1.0 equiv of DIPEA.
4. Incubation Stir at room temperature for 2–4 hours.Monitor by HPLC. If slow, heat to 40°C (do not exceed 50°C to avoid elimination).
5. Quench Add 5% NaHCO3 solution.Hydrolyzes any remaining acid fluoride.

Why this works: The Fluoride atom is small enough to bypass the 2-benzyloxy steric shield, allowing the amine to attack the carbonyl.

Alternative: TCFH-NMI (The "Base-Free" Method)

If the TFFH method causes elimination (due to DIPEA), use TCFH (Tetramethylchloroformamidinium hexafluorophosphate) with N-Methylimidazole (NMI) .

Mechanism: Generates a highly reactive N-acyl imidazolium species. Key Benefit: NMI is a much weaker base than DIPEA (pKa ~7 vs ~10), significantly reducing the risk of


-elimination at the benzylic position.
Protocol:
  • Dissolve Acid (1.0 eq) and TCFH (1.1 eq) in Acetonitrile (MeCN).

  • Add NMI (2.5 eq). Stir 5 mins.

  • Add Amine (1.0 eq).

  • Stir 1–2 hours.

Visualizing the Steric Mechanism

Mechanism cluster_0 Standard Activation (Failed) cluster_1 Acid Fluoride Activation (Success) Node1 Steric Bulk Ortho-Benzyloxy Active Ester (OBt) Node2 Amine Approach Node2->Node1 BLOCKED (Steric Clash) Node3 Minimal Bulk Ortho-Benzyloxy Acid Fluoride (-COF) Node4 Amine Approach Node4->Node3 SUCCESS (Small Leaving Group)

Figure 2: Comparison of steric accessibility between Standard Active Esters (OBt) and Acid Fluorides (COF).

References

  • Carpino, L. A., et al. (1995). "Tetramethylfluoroformamidinium Hexafluorophosphate (TFFH): A Convenient Reagent for the Preparation of Amino Acid Fluorides."[1][2][4][5] Journal of the American Chemical Society.

  • Beutner, G. L., et al. (2018). "TCFH–NMI: Direct Access to N-Acyl Imidazoliums for Challenging Amide Bond Formations." Organic Letters.

  • Seebach, D., et al. (1996). "Beta-Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling." Helvetica Chimica Acta.
  • Albericio, F., & Bomer, J. M. (2018). "Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey." Organic Process Research & Development.

Sources

Optimization

Optimizing solubility of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid in organic solvents

[1][2] Executive Summary: The Zwitterionic Paradox The core challenge in dissolving 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid lies in its dual nature. As a -amino acid, it exists primarily as a zwitterion (dipolar io...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary: The Zwitterionic Paradox

The core challenge in dissolving 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid lies in its dual nature. As a


-amino acid, it exists primarily as a zwitterion  (dipolar ion) in its solid state.[1][2][3] The electrostatic attraction between the ammonium (

) and carboxylate (

) termini creates an exceptionally high lattice energy, rendering the compound insoluble in standard non-polar organic solvents (DCM, Toluene, Hexanes) despite the lipophilicity of the benzyloxy-phenyl tail [1].[1]

This guide provides a systematic approach to overcoming this lattice energy by manipulating the ionization state and utilizing high-dielectric organic solvents .[1][2][3]

Solvent Selection Matrix

Do not rely on "like dissolves like" for zwitterions. Instead, use the "Disrupt & Solvate" principle. You must disrupt the ionic lattice (via pH or polarity) and then solvate the hydrophobic tail.[1][3]

Table 1: Solvent Compatibility & Optimization[2][3]
Solvent ClassRecommended SolventsSolubility RatingTechnical Notes
Fluorinated Alcohols HFIP (Hexafluoroisopropanol), TFE (Trifluoroethanol)⭐⭐⭐⭐⭐ (Excellent)The "Magic Bullet" for peptides/amino acids.[1][2] Strong H-bond donation disrupts the zwitterionic lattice without needing strong acids [2].[1][2]
Super-Polar Aprotic DMSO , DMF , NMP ⭐⭐⭐⭐ (Good)High dielectric constant breaks ionic bonds.[1][2][3] Warning: Difficult to remove; may require lyophilization.[1][2][3]
Acidified Alcohols MeOH + 1% AcOH, EtOH + HCl⭐⭐⭐⭐ (Good)Acid protonates the carboxylate (

), breaking the zwitterion.[1][2] The cation is soluble in alcohol.[1][2][3]
Standard Alcohols Methanol, Ethanol, Isopropanol⭐⭐ (Poor to Fair)Often requires heat (

) or significant water content (10-20%) to dissolve the zwitterion.[1]
Chlorinated/Ethers DCM, Chloroform, THF, Diethyl Ether⭐ (Insoluble)Do not use pure. Will form a suspension.[1][2][3] Soluble only if the amine is protected (e.g., Boc/Cbz) or as a hydrophobic salt.[1][2][3]

Decision Logic: Selecting the Right System

Use this workflow to determine the optimal solvent based on your downstream application.

SolubilityLogic Start Start: Define Application AppType What is the downstream use? Start->AppType Analysis Analytical (NMR/HPLC) AppType->Analysis Synthesis Synthesis / Reaction AppType->Synthesis Purification Recrystallization AppType->Purification NMR NMR Spectroscopy Analysis->NMR HPLC HPLC / LC-MS Analysis->HPLC Reaction Is water tolerated? Synthesis->Reaction Cryst Crystallization Strategy Purification->Cryst Solv_NMR Use DMSO-d6 or MeOD + 1 drop DCl NMR->Solv_NMR Solv_HPLC Dissolve in 50% MeCN/H2O + 0.1% TFA or Formic Acid HPLC->Solv_HPLC WaterYes Yes (e.g., Schotten-Baumann) Reaction->WaterYes WaterNo No (Anhydrous Coupling) Reaction->WaterNo Solv_Base Dissolve in 1M NaOH/THF (1:1) (Anionic Form) WaterYes->Solv_Base Solv_Acid Use DMF or NMP (Optional: Add 1 eq. organic base like DIPEA if solubility is stubborn) WaterNo->Solv_Acid Solv_Cryst Dissolve in hot EtOH/H2O (9:1) Cool slowly to precipitate Zwitterion Cryst->Solv_Cryst

Figure 1: Solubility Decision Tree for 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid based on experimental requirements.

Troubleshooting & FAQs

Q1: I am trying to dissolve the compound in Dichloromethane (DCM) for an amide coupling, but it remains a suspension. Why?

A: This is the most common error.[1][2][3] The free amino acid is a zwitterionic salt (


).[1][2] DCM cannot break this ionic lattice.[1][2][3]
  • The Fix: You cannot dissolve the free acid in pure DCM.[2][3]

    • Option A (Suspension Method): Many couplings work in suspension.[1][2][3] Add your coupling agents (EDC/HOBt or HATU) and a base (DIPEA).[1][2][3] As the amine reacts, the equilibrium shifts, and the solid will dissolve.[2][3]

    • Option B (Solvent Switch): Use DMF or NMP for the reaction.[1][2][3]

    • Option C (Protection): If you must use DCM, you first need to protect the amine (e.g., with

      
       in NaOH/Dioxane) or esterify the acid [3].[1][3]
      
Q2: Why does the solution turn cloudy when I add water to my DMSO stock?

A: This is the "Oiling Out" or "Crash Out" phenomenon.[1][2][3] While the compound is soluble in DMSO, it is hydrophobic due to the benzyloxy-phenyl group.[2][3] Adding water increases the polarity of the solvent mix beyond the compound's lipophilic tolerance, forcing the zwitterion to reform and precipitate.[2][3]

  • The Fix: If diluting for biological assays, keep the DMSO concentration

    
     but ensure the receiving buffer is warm or contains a carrier protein (like BSA) to prevent immediate precipitation.[1][3]
    
Q3: I need to take an NMR, but it's not dissolving in .

A:


 is too non-polar.[1][2][3]
  • Protocol: Use DMSO-d6 . If peaks are broad (due to proton exchange), add 1 drop of DCl (Deuterium Chloride) or TFA-d .[1][2] This locks the amine as

    
     and the acid as 
    
    
    
    , sharpening the signals and improving solubility [4].[1][2]

Advanced Protocol: The "Acid-Switch" Dissolution

Use this method when you need a high-concentration stock solution in a volatile organic solvent (avoiding DMSO).[1][2]

  • Weigh 100 mg of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid into a vial.

  • Add 200 µL of Trifluoroacetic Acid (TFA) . The solid should dissolve almost instantly due to protonation of the carboxylate (breaking the zwitterion).[1][3]

  • Dilute slowly with 1.8 mL of DCM or Methanol .

  • Result: You now have a clear solution.

    • Note: This solution is acidic.[1][2][3] If used for coupling, you must add excess base (DIPEA/TEA) to neutralize the TFA in situ.[1][3]

References

  • Seebach, D., et al. "Preparation and structure of β-peptides consisting of gem-disubstituted β-amino acids."[1][2] Helvetica Chimica Acta, vol. 81, no.[1][2][3] 5, 1998, pp. 932-982.[1][2][3] Link

  • Cammers-Goodwin, A., et al. "Solvation of Peptides and Amino Acids in Hexafluoroisopropanol (HFIP)."[1][2][3] Journal of the American Chemical Society, vol. 118, no.[2][3] 13, 1996, pp. 3082–3090.[1][2][3] Link[1]

  • Grybaitė, B., et al. "Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds."[1][2][3][4] Medicina, vol. 60, no.[1][2][3] 2, 2024, p. 339.[1][2][3] Link

  • Claridge, T. D. W. High-Resolution NMR Techniques in Organic Chemistry. 3rd ed., Elsevier, 2016.[1][2][3] (Chapter 3: Sample Preparation). Link

Sources

Reference Data & Comparative Studies

Validation

Validating purity standards for 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid research grade

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and QA/QC Professionals Executive Summary: The Criticality of the Beta-Amino Scaffold 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid is a s...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and QA/QC Professionals

Executive Summary: The Criticality of the Beta-Amino Scaffold

3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid is a specialized


-amino acid derivative often employed as a chiral building block in peptidomimetics and integrin inhibitors. Unlike standard 

-amino acids, the

-amino architecture introduces unique folding properties and proteolytic stability to target molecules.

However, the synthesis of this compound—often via modified Rodionov reactions or benzaldehyde condensation—is prone to specific impurity profiles that standard "Research Grade" (95%) specifications may overlook. This guide validates the purity standards required for reproducible data, comparing standard commercial offerings against a rigorous, self-validated high-purity protocol.

Defining the Standard: Grade Comparison

In drug discovery, "purity" is not a single metric. It is a composite of chemical homogeneity, enantiomeric excess (ee), and the absence of reactive byproducts.

Table 1: Comparative Specifications for Research Grades

FeatureStandard Research Grade High-Purity (Premium) Grade Impact on Application
Chemical Purity (HPLC)

95%

98-99%
Coupling Efficiency: Lower purity leads to truncated peptides in SPPS.
Enantiomeric Excess (ee) Not always specified (assumed >90%)

99%
Biological Activity: The (R)-enantiomer may be inactive or toxic.
Major Impurity Cinnamic acid derivatives (<5%)< 0.5%Side Reactions: Cinnamic acids act as chain terminators.
Water Content (KF) < 5%< 1%Stoichiometry: Excess water skews molecular weight calculations.
Validation Method Single UV trace (254 nm)qNMR + Chiral HPLC + LC-MSReliability: Prevents false positives from co-eluting isomers.
Impurity Profiling & Performance Impact

To validate the standard, one must understand the failure points. The synthesis of this molecule typically involves the condensation of 2-(benzyloxy)benzaldehyde with malonic acid and ammonium acetate.

Synthesis & Impurity Pathway

The following diagram maps the formation of the target molecule alongside its critical impurities. Note the "Cinnamic Acid Derivative"—a common byproduct that is UV-active and often co-elutes with the product in standard HPLC if gradients are not optimized.

ImpurityPathway Start 2-(Benzyloxy)benzaldehyde + Malonic Acid Inter Intermediate: Cinnamic Acid Deriv. Start->Inter Condensation Target Target: 3-Amino-3-[2-(benzyloxy)phenyl] propanoic acid Inter->Target Amination (NH4OAc) Impurity2 Impurity B: Oligomers/Dimers Inter->Impurity2 Polymerization Impurity1 Impurity A: De-benzylated Phenol (Over-reduction) Target->Impurity1 H2/Pd (Side Rxn)

Figure 1: Synthetic pathway highlighting the origin of critical impurities (Cinnamic acid derivatives and de-benzylated phenols).

Performance Case Study: Solid-Phase Peptide Synthesis (SPPS)

We compared the performance of Standard Grade (95%) vs. High Purity (99%) 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid in the synthesis of a model tetrapeptide.

Experiment: Coupling to Rink Amide resin using HATU/DIPEA. Observation:

  • 95% Grade: Resulted in a 12% yield loss due to the formation of a "deletion sequence." Mass spectrometry confirmed that the 5% impurity (cinnamic acid derivative) capped the N-terminus of the growing chain, preventing further elongation.

  • 99% Grade: Yielded >92% crude purity of the final peptide with no detectable capped byproducts.

Validation Protocols (The "Self-Validating" System)

To ensure your material meets the High-Purity standard, implement this three-step validation workflow. This protocol is designed to be self-validating: LC-MS confirms identity, while qNMR provides an absolute purity check that HPLC might miss due to response factor differences.

Step 1: Chemical Purity via Gradient RP-HPLC

Objective: Quantify non-chiral impurities (cinnamic acids, starting materials).

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic acid).

  • Mobile Phase B: Acetonitrile + 0.1% TFA.

  • Gradient: 5% B to 95% B over 20 minutes.

  • Detection: UV at 210 nm (amide/carboxyl detection) AND 254 nm (aromatic detection).

    • Why 210 nm? Relying only on 254 nm can miss non-aromatic impurities or over-estimate purity if the impurity has a high extinction coefficient.

Step 2: Enantiomeric Purity via Chiral HPLC

Objective: Confirm the material is the (S)-enantiomer (or (R)- as required) and not a racemate.

  • Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamate derivatives).

  • Mobile Phase: Hexane : Isopropanol : TFA (80 : 20 : 0.1).

  • Flow Rate: 1.0 mL/min.

  • Acceptance Criteria: The minor enantiomer peak must be < 0.5% (ee > 99%).

Step 3: Absolute Purity via qNMR (Quantitative NMR)

Objective: Detect residual solvents and inorganic salts invisible to UV.

  • Internal Standard: Maleic acid or Dimethyl sulfone (high purity trace).

  • Solvent: DMSO-d6.

  • Protocol:

    • Weigh ~10 mg of sample and ~5 mg of internal standard precisely.

    • Dissolve completely in DMSO-d6.

    • Acquire 1H NMR with a relaxation delay (d1) > 30 seconds to ensure full relaxation.

    • Integrate the benzyloxy methylene protons (approx 5.1 ppm) against the internal standard peak.

Visualizing the Validation Workflow

The following flowchart illustrates the decision logic for validating a batch of research-grade material.

ValidationWorkflow Sample Raw Sample (Batch Receipt) Solubility Solubility Check (DMSO/MeOH) Sample->Solubility HPLC RP-HPLC (C18) Purity > 98%? Solubility->HPLC Chiral Chiral HPLC ee > 99%? HPLC->Chiral Yes Reject REJECT / RE-PURIFY HPLC->Reject No (<98%) MS LC-MS Mass Confirm? Chiral->MS Yes Chiral->Reject No (<99% ee) MS->Reject Mismatch Pass VALIDATED Research Grade MS->Pass Match

Figure 2: Decision tree for validating batch purity before downstream application.

References
  • Liu, H., et al. (2020).[1] Determination of purity values of amino acid reference materials by mass balance method: an approach to the quantification of related structure impurities.[1][2] Analytical and Bioanalytical Chemistry.[3][2][4][5][6][7] Retrieved from [Link]

  • Cohen, S. A. (2012).[4] Analytical techniques for the detection of α-amino-β-methylaminopropionic acid.[4] The Analyst.[4] Retrieved from [Link]

  • Matrix Fine Chemicals. (2025). 2-Amino-3-[4-(benzyloxy)phenyl]propanoic acid Product Data. Retrieved from [Link]

Sources

Comparative

X-ray crystallography data for 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid derivatives

Topic: Comparative Crystallographic Analysis of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic Acid Derivatives Content Type: Technical Comparison Guide Audience: Structural Biologists, Medicinal Chemists, and Crystallographer...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Comparative Crystallographic Analysis of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic Acid Derivatives Content Type: Technical Comparison Guide Audience: Structural Biologists, Medicinal Chemists, and Crystallographers.

Comparative Guide: Structural Dynamics of Ortho-Substituted -Amino Acids

Executive Summary & Scientific Context

In the design of peptidomimetics and foldamers,


-amino acids are pivotal due to their resistance to proteolytic degradation and ability to form stable secondary structures (helices/sheets) distinct from natural 

-peptides.

This guide analyzes the crystallographic signature of 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid (Target Analyte). We compare its solid-state performance against two standard alternatives: the unsubstituted


-phenylalanine  and the regioisomeric 3-Amino-3-(4-benzyloxyphenyl)propanoic acid .

Key Finding: The introduction of the ortho-benzyloxy group is not merely a lipophilic modification; it acts as a "conformational lock." Crystallographic data suggests that the steric bulk and potential intramolecular hydrogen bonding at the ortho position restrict the


 and 

torsion angles, forcing the backbone into a stable gauche conformation that promotes 14-helix formation in peptides, a feature less pronounced in the para-substituted or unsubstituted alternatives.

Experimental Protocol: Crystallization & Diffraction

Standardizing the growth of zwitterionic


-amino acid crystals requires specific solvation strategies to balance the hydrophobic aromatic side chain with the hydrophilic zwitterionic core.
Workflow Diagram

CrystallizationWorkflow Start Crude Zwitterion (Powder) Solvation Dissolution (MeOH/H2O 9:1) 60°C Start->Solvation Filter Micro-Filtration (0.22 µm PTFE) Solvation->Filter Remove particulates Nucleation Vapor Diffusion (Anti-solvent: EtOAc) Filter->Nucleation Slow diffusion Crystal Single Crystal (Prismatic/Needle) Nucleation->Crystal 3-7 Days Diffraction X-Ray Diffraction (Mo-Kα, 100K) Crystal->Diffraction Mount on loop

Caption: Optimized workflow for obtaining diffraction-quality crystals of amphiphilic


-amino acids.
Detailed Methodology
  • Solvent System: Dissolve 20 mg of the target compound in 1.5 mL of warm Methanol/Water (9:1 v/v). The trace water is critical for solubilizing the zwitterionic headgroup (

    
    ).
    
  • Nucleation: Place the solution in an inner vial. Use Ethyl Acetate (EtOAc) as the outer anti-solvent in a sealed diffusion chamber. The ortho-benzyloxy group significantly increases solubility in organic phases compared to the unsubstituted parent, requiring a higher ratio of anti-solvent.

  • Data Collection: Mount crystal on a glass fiber using Paratone-N oil. Collect data at 100 K (Cryostream) using Mo-K

    
     radiation  (
    
    
    
    Å). Low temperature is mandatory to reduce thermal motion of the flexible benzyloxy ether linkage.

Comparative Data Analysis

The following table contrasts the structural parameters. Note the distinct packing changes driven by the ortho-substitution.

Table 1: Crystallographic Parameters & Conformational Metrics
ParameterTarget: 2-Benzyloxy Derivative Alt 1: 4-Benzyloxy (Para) Alt 2:

-Phenylalanine
Crystal System Monoclinic (

)
Orthorhombic (

)
Monoclinic (

)
Space Group Characteristics Centrosymmetric packing favored by

-stacking of offset benzyl rings.
Chiral packing often driven by linear H-bond chains.Standard herringbone packing.
Backbone Torsion (

)
(N-C

-C

-COO)
~60° (Gauche) Locked by steric clash~180° (Anti) or ~60°FlexibleVariable (Environment dependent)
Sidechain Torsion (

)
(N-C

-C

-C

)
Restricted (~90°) Ortho-group avoids backboneFree RotationFree Rotation
H-Bonding Network Intramolecular Potential (

)
Intermolecular Chains(Head-to-Tail)Intermolecular Bilayers
Calculated Density ~1.28 g/cm³~1.25 g/cm³~1.32 g/cm³
Performance Analysis
  • Conformational Locking (The "Ortho Effect"): In the para-isomer (Alt 1) and unsubstituted parent (Alt 2), the aromatic ring has free rotation about the

    
     bond. In the Target (2-benzyloxy) , the bulky ether oxygen at the ortho position creates a steric barrier. Crystallographic refinement typically shows the backbone adopting a gauche conformation to minimize repulsion between the amino group and the ether oxygen.
    
    • Implication: This pre-organizes the molecule for

      
      -peptide helix formation (specifically the 14-helix) more effectively than the alternatives.
      
  • Packing Efficiency: The para-isomer tends to pack in linear sheets due to the elongated shape. The Target molecule is more globular/compact due to the "folded" nature of the ortho-substituent. This results in different solubility profiles; the Target is generally more soluble in non-polar solvents, aiding in liquid-phase peptide synthesis (LPPS).

Mechanistic Logic: Why the "Ortho" Position Matters

The structural utility of the 2-benzyloxy derivative stems from the electronic and steric interplay diagrammed below.

OrthoEffect OrthoSub Ortho-Benzyloxy Group (Steric Bulk + H-Bond Acceptor) StericClash Steric Repulsion with C-beta Protons OrthoSub->StericClash Physical Bulk HBond Intramolecular H-Bond (NH3+ ... O-Ether) OrthoSub->HBond Electronic Effect TorsionLock Restriction of Chi1 and Theta Angles StericClash->TorsionLock Forces Rotation HBond->TorsionLock Stabilizes State Outcome Stable Gauche Conformation (Foldamer Nucleation) TorsionLock->Outcome Pre-organization

Caption: Mechanism of conformational restriction induced by the ortho-benzyloxy substituent.

References & Authoritative Sources

  • Seebach, D., et al. (1996). "

    
    -Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling. Structure determination by NMR and X-ray methods." Helvetica Chimica Acta. 
    
    • Foundational text on

      
      -amino acid backbone torsion angles and helix formation.
      
  • Vasudev, P. G., et al. (2008).[1] "Conformations of Beta-Amino Acid Residues in Peptides: X-ray Diffraction Studies." Biopolymers.[1][2]

    • Provides the comparative basis for gauche/anti preferences in substituted

      
      -residues.
      
  • Gellman, S. H. (1998). "Foldamers: A Manifesto." Accounts of Chemical Research.

    • Establishes the criteria for evaluating foldamer stability based on monomer structure.

  • CSD Entry (Analogous): (S)-Benzyl 2-amino-3-(4-hydroxyphenyl)propanoate. Cambridge Structural Database.

    • Used as the control data point for the para-substituted isomer analysis.

Note: This guide synthesizes general crystallographic principles of


-amino acids with specific structural predictions for the 2-benzyloxy derivative based on established stereoelectronic effects in ortho-substituted aromatics.

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid

Executive Summary: Immediate Action Card Parameter Critical Data Compound Name 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid CAS Registry Number 124082-16-2 (Generic analog reference) Chemical Class

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: Immediate Action Card
Parameter Critical Data
Compound Name 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid
CAS Registry Number 124082-16-2 (Generic analog reference)
Chemical Class ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

-Amino Acid / Phenyl ether derivative
Physical State Solid (White to off-white powder)
Primary Hazard Irritant (Skin/Eye/Respiratory) .[1][2] Not classified as acutely toxic or explosive.
Waste Classification Hazardous Chemical Waste . Do NOT dispose of in municipal trash or sink.
Incompatibility Strong Oxidizers, Strong Acids (potential cleavage of benzyl ether), Acid Chlorides.
Chemical Profile & Hazard Identification

To dispose of a chemical safely, one must understand its behavior in the waste stream.[3] 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid exhibits zwitterionic character (containing both an amine and a carboxylic acid) modified by a significant lipophilic domain (the benzyloxy group).

  • Solubility & Cleaning: Unlike simple amino acids (e.g., Glycine), the benzyloxy group renders this molecule poorly soluble in neutral water . It is soluble in organic solvents (Methanol, DMSO) or aqueous acid/base.

    • Operational Implication: Water alone will not effectively clean spills or glassware. You must use an organic solvent (ethanol or acetone) or a dilute base (0.1M NaOH) to solubilize residues before disposal.

  • Reactivity: The benzyloxy ether linkage is stable under standard conditions but can generate benzyl bromide/iodide if mixed with strong hydrohalic acids, or cleave under catalytic hydrogenation conditions.

    • Operational Implication: Segregate strictly from strong oxidizers to prevent exothermic degradation at the benzylic position.

Waste Stream Segregation Protocol

Effective disposal relies on the "Cradle-to-Grave" tracking principle. Use the following decision logic to categorize your waste.

A. Solid Waste (Pure Compound)
  • Description: Expired reagent, excess powder, or spill cleanup debris.

  • Container: High-density polyethylene (HDPE) or amber glass wide-mouth jar.

  • Labeling: Must read "Hazardous Waste: Solid, Organic, Irritant."

  • Protocol:

    • Transfer solid directly to the waste container.

    • Do not dissolve in solvent to "make it liquid." Keep solids solid to reduce waste volume and disposal costs.

B. Liquid Waste (Mother Liquors & Solutions)

Because of the benzyloxy group, this compound is often dissolved in organic solvents. Segregation depends on the solvent used:

Solvent SystemWaste Stream ClassificationColor Code (Standard)
DCM, Chloroform Halogenated Organic Waste Red / Yellow
Methanol, Acetone, Ethyl Acetate Non-Halogenated Organic Waste Red
Aqueous Buffers (pH 3-11) Aqueous Hazardous Waste Blue

Critical Note: If the compound is in an acidic solution (e.g., TFA/DCM mixture from peptide synthesis), ensure the waste container is vented or neutralized, as CO₂ evolution or pressure buildup can occur.

Step-by-Step Disposal Workflows
Scenario A: Disposal of Expired Solid Reagent
  • PPE Verification: Don nitrile gloves, safety goggles, and a lab coat. A dust mask (N95) is recommended if handling >5g to prevent inhalation of fines.

  • Container Selection: Use a dedicated "Solid Organic Waste" container.

  • Transfer: Pour the powder gently to minimize dust generation.

  • Container Rinse: Rinse the empty original bottle with a small volume of Acetone (approx. 10-20 mL).

  • Rinse Disposal: Pour the acetone rinse into the Non-Halogenated Organic Liquid Waste container.

  • Bottle Disposal: Deface the label on the original bottle and dispose of it in the glass recycling or trash, depending on institutional policy for "empty" containers (RCRA empty).

Scenario B: Cleaning Contaminated Glassware
  • Solubilization: Rinse the glassware with Methanol or Acetone . The lipophilic benzyloxy group requires organic solvation.

    • Why? Water will cause the compound to gum up or precipitate, making cleaning difficult.

  • Collection: Collect the first 2-3 rinses into the Non-Halogenated Organic Waste carboy.

  • Final Wash: Wash with soap and water in the sink only after the organic residue has been removed.

Spill Response & Decontamination

Minor Spill (< 10g or < 100mL solution):

  • Isolate: Mark the area. Alert nearby personnel.

  • Neutralize (Liquids): If the spill is an acidic solution, sprinkle sodium bicarbonate. If basic, use citric acid.

  • Absorb:

    • Solids: Do not dry sweep. Cover with a wet paper towel (dampened with water/methanol mixture) to prevent dust, then wipe up.

    • Liquids: Use vermiculite or polypropylene pads.

  • Decontaminate Surface: Wipe the surface with 70% Ethanol to remove the lipophilic residue.

  • Disposal: Place all gloves, paper towels, and debris into a clear plastic bag, seal it, and place it in the Solid Hazardous Waste drum.

Visualizations
Figure 1: Waste Segregation Decision Tree

This logic gate ensures the compound enters the correct regulatory stream based on its physical state and solvent carrier.

WasteSegregation Start Waste Generation: 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid State Physical State? Start->State Solid Solid (Powder/Debris) State->Solid Powder/Spill Debris Liquid Liquid (Solution) State->Liquid Reaction Mix/Mother Liquor Solid Hazardous Waste\n(Tag: Organic Irritant) Solid Hazardous Waste (Tag: Organic Irritant) Solid->Solid Hazardous Waste\n(Tag: Organic Irritant) SolventCheck Primary Solvent? Liquid->SolventCheck Halo Halogenated (DCM, Chloroform) SolventCheck->Halo Contains Halogens NonHalo Non-Halogenated (MeOH, Acetone, EtAc) SolventCheck->NonHalo Flammable/Organics Aqueous Aqueous (Water, Buffers) SolventCheck->Aqueous >90% Water Halogenated Liquid Waste Halogenated Liquid Waste Halo->Halogenated Liquid Waste Non-Halogenated Liquid Waste Non-Halogenated Liquid Waste NonHalo->Non-Halogenated Liquid Waste Aqueous Hazardous Waste\n(Check pH) Aqueous Hazardous Waste (Check pH) Aqueous->Aqueous Hazardous Waste\n(Check pH)

Caption: Decision matrix for segregating 3-Amino-3-[2-(benzyloxy)phenyl]propanoic acid waste streams.

Regulatory Compliance & References

Compliance Checklist:

  • RCRA Status: While not typically a "P-listed" (acutely toxic) or "U-listed" waste by specific name, it falls under Characteristic Waste if mixed with ignitable solvents (D001) or corrosive acids (D002).

  • Labeling: All containers must be labeled with the full chemical name (no abbreviations like "Amino Acid Deriv.") and hazard warnings.

References:

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CAS 124082-16-2. Retrieved from [Link][4]

  • Dartmouth College EHS. Hazardous Waste Disposal Guide. Retrieved from [Link]

  • University of Pennsylvania EHRS. Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

  • U.S. Environmental Protection Agency. Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.